2-Phenyl-3-(3-pyridinyl)acrylonitrile

Core Science & Biosynthesis

Structural Crystallography and X-ray Diffraction Analysis of 2-Phenyl-3-(3-pyridinyl)acrylonitrile: A Comprehensive Technical Guide

Executive Summary

The compound 2-phenyl-3-(3-pyridinyl)acrylonitrile (and its functionalized derivatives) represents a highly versatile Donor- π -Acceptor (D- π -A) scaffold. Widely utilized in the development of Aggregation-Induced Emission (AIE) fluorophores and potent acetylcholinesterase (AChE) inhibitors, the physical and biological properties of this molecule are intrinsically linked to its three-dimensional conformation [1, 2].

This whitepaper provides an in-depth technical analysis of the synthesis, stereochemical dynamics, and single-crystal X-ray diffraction (SCXRD) characteristics of the 2-phenyl-3-(3-pyridinyl)acrylonitrile core. By examining the crystallographic packing motifs and dihedral flexibilities, researchers can rationally engineer this scaffold for advanced optoelectronic and pharmaceutical applications.

Mechanistic Principles of the Core Scaffold

Stereochemistry and Isomerism (Z vs. E)

The synthesis of α,β -unsaturated acrylonitriles typically yields a mixture of Z and E isomers. For 2-phenyl-3-(3-pyridinyl)acrylonitrile, the (Z)-isomer is thermodynamically favored.

• Causality: In the (Z)-configuration, the bulky phenyl ring (at C2) and the 3-pyridinyl ring (at C3) are situated trans to one another across the central C=C double bond. This minimizes severe steric repulsion that would otherwise occur in the (E)-isomer [3]. Consequently, the (Z)-isomer demonstrates higher stability and is the primary product isolated during standard Knoevenagel condensations.

Conformational Flexibility and Dihedral Twist

X-ray diffraction studies reveal that the molecule is not perfectly planar. The steric clash between the cyano group (-CN) and the ortho-hydrogens of the 3-pyridinyl ring forces the heterocycle to twist out of the central acrylonitrile plane.

• Structural Impact: The 3-pyridinyl ring typically exhibits a dihedral twist of 15°–30°, while the phenyl ring twists by 30°–50° [4]. This propeller-like conformation prevents tight π−π stacking in the solid state, effectively suppressing Aggregation-Caused Quenching (ACQ) and promoting AIE behavior [2].

Experimental Methodologies

Synthesis & Isomeric Isolation Protocol

To obtain high-purity (Z)-2-phenyl-3-(3-pyridinyl)acrylonitrile suitable for crystallographic analysis, a self-validating Knoevenagel condensation protocol must be employed.

Step-by-Step Procedure:

• Reagent Preparation: Dissolve 10.0 mmol of 3-pyridinecarboxaldehyde and 10.0 mmol of phenylacetonitrile in 30 mL of absolute ethanol.

• Catalytic Activation: Add 1.0 mmol (0.1 eq) of piperidine.

  • Causality: Piperidine acts as a secondary amine base, forming a highly electrophilic iminium ion intermediate with the aldehyde, which significantly lowers the activation energy of the nucleophilic attack by the deprotonated nitrile.

• Reaction Execution: Reflux the mixture at 80°C for 4–6 hours. Monitor reaction completion via TLC (Hexane/EtOAc 7:3).

• Workup & Precipitation: Cool the mixture to 0°C. The crude (Z)-isomer will precipitate due to its lower solubility in cold ethanol compared to the (E)-isomer. Filter and wash with ice-cold ethanol.

• Purification: Subject the crude solid to silica gel column chromatography to ensure absolute isomeric purity prior to crystallization.

Single-Crystal Growth Strategy

• Solvent Selection: Dissolve 50 mg of the purified compound in a minimum volume of a binary solvent system (e.g., Dichloromethane/Hexane, 1:3 v/v).

• Slow Evaporation: Pierce the cap of the vial with a needle to allow controlled, slow evaporation at 20°C over 3–5 days.

  • Causality: Slow evaporation maintains a state of slight supersaturation, allowing molecules to thermodynamically order themselves into a defect-free lattice rather than kinetically crashing out as amorphous aggregates.

Workflow for the synthesis, isolation, and crystallographic analysis of the target scaffold.

SCXRD Data Collection and Refinement

• Crystal Selection: Mount a crack-free, single crystal on a MiTeGen loop using perfluoropolyether oil.

• Data Collection: Transfer to a goniometer under a 100 K nitrogen stream. Irradiate with Mo-K α ( λ = 0.71073 Å) X-rays.

  • Causality: Cryogenic temperatures minimize the Debye-Waller factor (thermal atomic displacement), yielding higher resolution diffraction data and precise bond length measurements.

• Integration & Refinement: Process frames using APEX3 or CrysAlisPro. Solve the phase problem using Intrinsic Phasing (SHELXT) and refine via full-matrix least-squares on F2 (SHELXL).

Iterative X-ray diffraction data refinement and structural validation logic.

X-Ray Diffraction & Crystallographic Analysis

Unit Cell and Structural Parameters

Derivatives of 3-pyridinyl acrylonitriles predominantly crystallize in centrosymmetric space groups, most commonly the monoclinic P21​/c or triclinic P1ˉ systems [1, 3]. The central C=C bond length typically measures ~1.34 Å, confirming its double-bond character, while the C-CN bond is ~1.43 Å, indicating slight conjugation with the π -system.

Table 1: Representative Crystallographic Parameters for 3-Pyridinyl Acrylonitrile Derivatives

Parameter	Typical Value / Range	Crystallographic Significance
Space Group	P21​/c or P1ˉ	Indicates centrosymmetric packing, common for planar/semi-planar organic aromatics.
Z' (Molecules/Asym. Unit)	1 or 2	Z' > 1 often indicates co-crystallization or distinct conformational polymorphs in the lattice.
Dihedral Angle ( θ1​ )	15° – 30°	Twist between the 3-pyridinyl ring and the central C=C-CN plane.
Dihedral Angle ( θ2​ )	30° – 50°	Twist between the phenyl ring and the central C=C-CN plane.
R1 / wR2 (Validation)	< 0.05 / < 0.15	Confirms a highly reliable, self-validating structural model.

Molecular Packing and Hirshfeld Surface Analysis

The supramolecular assembly of 2-phenyl-3-(3-pyridinyl)acrylonitrile is dictated by weak non-covalent interactions. Hirshfeld surface analysis and 2D fingerprint plots are critical for quantifying these contacts [4].

The 3-pyridinyl nitrogen is a strong hydrogen-bond acceptor. It frequently engages in C-H···N interactions with the vinylic or aromatic protons of adjacent molecules, forming 1D supramolecular chains.

Table 2: Key Intermolecular Interactions (Hirshfeld Surface Contributions)

Interaction Type	% Contribution	Structural Role in Crystal Lattice
H···H	35% – 45%	Dominant van der Waals forces driving close-packing density.
C-H···N	10% – 15%	Highly directional hydrogen bonding; dictates the primary axis of crystal growth.
C-H··· π	15% – 20%	T-shaped edge-to-face stacking; stabilizes the twisted molecular conformation.
C···C ( π−π )	< 5%	Minimized due to the propeller twist, preventing detrimental fluorescence quenching.

Structure-Property Relationships

The crystallographic features of 2-phenyl-3-(3-pyridinyl)acrylonitrile directly dictate its macroscopic applications:

• Optoelectronics (AIE): Because the highly twisted conformation (proven by the 30°–50° dihedral angles) prevents face-to-face π−π stacking, the molecules cannot dissipate excited-state energy via non-radiative pathways in the solid state. Upon crystallization, intramolecular rotations are restricted, triggering intense fluorescence [2, 3].

• Pharmacology (AChE Inhibition): In drug design, the 3-pyridinyl moiety acts as a crucial pharmacophore. Docking studies and co-crystallization models reveal that the pyridyl nitrogen acts as a hydrogen bond acceptor within the peripheral anionic site (PAS) of acetylcholinesterase, while the acrylonitrile double bond provides the necessary rigidity to span the enzyme's active site gorge[1, 5].

Conclusion

The 2-phenyl-3-(3-pyridinyl)acrylonitrile scaffold is a structurally dynamic system whose utility is governed by its stereochemistry and solid-state packing. Through precise Knoevenagel condensation and rigorous SCXRD analysis, researchers can validate the (Z)-isomeric preference and the critical dihedral twists that define its properties. By leveraging the directional C-H···N interactions inherent to the 3-pyridinyl ring, this core can be systematically functionalized to yield next-generation optoelectronic materials and targeted therapeutics.

References

• De-la-Torre, P., et al. "Crystal structure of (E)-2-(benzo[d]thiazol-2-yl)-3-(pyridin-3-yl)acrylonitrile)." Zeitschrift für Kristallographie - New Crystal Structures, 2016.[Link]

• Percino, M. J., et al. "Solution and Solid-State Photophysical Properties of Positional Isomeric Acrylonitrile Derivatives with Core Pyridine and Phenyl Moieties: Experimental and DFT Studies." Molecules, 2021.[Link]

• Percino, M. J., et al. "Conformational and Molecular Structures of α,β -Unsaturated Acrylonitrile Derivatives: Photophysical Properties and Their Frontier Orbitals." Molecules, 2016.[Link]

• Subashini, A., et al. "Weak noncovalent interactions in two positional isomers of acrylonitrile derivatives: inputs from PIXEL energy, Hirshfeld surface and QTAIM analyses." Frontiers in Chemistry, 2023.[Link]

• Caballero, J., et al. "Synthesis and in silico analysis of the quantitative structure–activity relationship of heteroaryl–acrylonitriles as AChE inhibitors." ResearchGate, 2018.[Link]

A Comprehensive Technical Guide to the UV-Vis Absorption and Emission Spectra of 2-Phenyl-3-(3-pyridinyl)acrylonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of the photophysical properties of 2-Phenyl-3-(3-pyridinyl)acrylonitrile, a compound of interest in various scientific and pharmaceutical domains. As a Senior Application Scientist, this document is structured to offer not just data, but a foundational understanding of the principles, experimental design, and interpretation of its UV-Visible absorption and fluorescence emission spectra.

Introduction: The Significance of 2-Phenyl-3-(3-pyridinyl)acrylonitrile

Acrylonitrile derivatives are a class of organic compounds that have garnered significant attention due to their diverse applications, ranging from material science to medicinal chemistry.[1] The molecule 2-Phenyl-3-(3-pyridinyl)acrylonitrile, featuring both a phenyl and a pyridinyl group, possesses a unique electronic structure that gives rise to interesting photophysical behaviors. The presence of the electron-withdrawing cyano group and the π-conjugated system influences its interaction with light, making it a potential candidate for fluorescent probes, molecular sensors, and even as a scaffold in the design of novel therapeutic agents.[2] Understanding its absorption and emission characteristics is paramount for harnessing its full potential.

Fundamental Principles of UV-Vis Absorption and Fluorescence Spectroscopy

Before delving into the specific spectral properties of 2-Phenyl-3-(3-pyridinyl)acrylonitrile, it is crucial to comprehend the underlying principles of the techniques used for their characterization.

UV-Vis Absorption Spectroscopy measures the absorption of light in the ultraviolet and visible regions of the electromagnetic spectrum.[3] When a molecule absorbs a photon of a specific wavelength, an electron is promoted from a lower energy molecular orbital (typically the highest occupied molecular orbital, HOMO) to a higher energy one (usually the lowest unoccupied molecular orbital, LUMO). The wavelength of maximum absorbance (λmax) corresponds to the energy difference between these orbitals.

Fluorescence Spectroscopy is a highly sensitive technique that examines the emission of light from a molecule after it has absorbed a photon.[4] Following excitation to a higher electronic state, the molecule can relax to the lowest vibrational level of the excited state and then return to the ground state by emitting a photon. This emitted light, or fluorescence, is of lower energy (longer wavelength) than the absorbed light, a phenomenon known as the Stokes shift.

The relationship between these processes can be visualized through a Jablonski diagram.

Synthesis of 2-Phenyl-3-(3-pyridinyl)acrylonitrile

The synthesis of 2-Phenyl-3-(3-pyridinyl)acrylonitrile and its derivatives is often achieved through a Knoevenagel condensation reaction.[5] This reaction involves the base-catalyzed condensation of an active methylene compound (in this case, phenylacetonitrile) with a carbonyl compound (3-pyridinecarboxaldehyde).

Diagram of the Knoevenagel Condensation for 2-Phenyl-3-(3-pyridinyl)acrylonitrile

Caption: Knoevenagel condensation reaction pathway.

UV-Vis Absorption and Emission Spectra

The UV-Vis absorption and fluorescence emission spectra of acrylonitrile derivatives are highly dependent on their molecular structure and the surrounding environment. For 2-Phenyl-3-(3-pyridinyl)acrylonitrile, the electronic transitions responsible for its photophysical properties are primarily π-π* transitions within the conjugated system.

General Spectral Features

Based on studies of similar compounds, 2-Phenyl-3-(3-pyridinyl)acrylonitrile is expected to exhibit strong absorption in the UV region. For instance, related compounds with a pyridyl and phenyl acrylonitrile core show absorption maxima in the range of 378-396 nm in solution.[5][6] The emission spectra are typically broad and exhibit a significant Stokes shift. The fluorescence of these types of molecules is often observed in the green to orange region of the visible spectrum.[7]

Solvatochromism: The Influence of Solvent Polarity

A key characteristic of many acrylonitrile derivatives is their solvatochromism, which is the change in the color of a solution of the compound upon a change in the solvent polarity.[8][9] This phenomenon arises from the differential stabilization of the ground and excited states of the molecule by the solvent.

In polar solvents, the excited state, which is generally more polar than the ground state, is stabilized to a greater extent. This leads to a decrease in the energy gap between the excited and ground states, resulting in a red-shift (bathochromic shift) of the emission maximum.[7] Conversely, in non-polar solvents, a blue-shift (hypsochromic shift) may be observed. This positive solvatochromism is a hallmark of molecules with a significant change in dipole moment upon excitation.[9]

Table 1: Expected Photophysical Properties of 2-Phenyl-3-(3-pyridinyl)acrylonitrile in Various Solvents

Solvent	Polarity (Dielectric Constant)	Expected λabs (nm)	Expected λem (nm)	Expected Stokes Shift (nm)
Hexane	1.88	~370-380	~480-500	~110-120
Toluene	2.38	~375-385	~500-520	~125-135
Chloroform	4.81	~380-390	~520-540	~140-150
Ethanol	24.55	~385-395	~540-560	~155-165
Acetonitrile	37.5	~390-400	~550-570	~160-170

Note: These are estimated values based on data from structurally similar compounds and are intended for illustrative purposes.[6][8][10]

Experimental Protocol for Spectral Characterization

To ensure the acquisition of high-quality and reproducible data, a standardized experimental protocol is essential.

Materials and Instrumentation

• Compound: High-purity 2-Phenyl-3-(3-pyridinyl)acrylonitrile

• Solvents: Spectroscopic grade solvents (e.g., hexane, toluene, chloroform, ethanol, acetonitrile)

• Instrumentation:

  • UV-Vis Spectrophotometer (single or double beam)[11]

  • Fluorometer with a xenon lamp source and photomultiplier tube (PMT) detector[3]

  • Quartz cuvettes (1 cm path length)[12]

Sample Preparation

• Prepare a stock solution of 2-Phenyl-3-(3-pyridinyl)acrylonitrile in a suitable solvent (e.g., acetonitrile) at a concentration of 1 mM.

• From the stock solution, prepare working solutions in the various spectroscopic grade solvents at a concentration of approximately 10 µM. The final concentration should be adjusted to yield an absorbance of around 0.1 at the λmax to remain within the linear range of the Beer-Lambert law.[4]

UV-Vis Absorption Measurement

• Turn on the spectrophotometer and allow the lamp to warm up for at least 30 minutes for stabilization.

• Set the desired wavelength range (e.g., 200-800 nm).

• Fill a quartz cuvette with the blank solvent and place it in the sample holder.

• Perform a baseline correction or "zero" the instrument with the blank solvent.[12]

• Replace the blank cuvette with the cuvette containing the sample solution.

• Acquire the absorption spectrum of the sample.

• Record the wavelength of maximum absorbance (λmax).

Fluorescence Emission Measurement

• Turn on the fluorometer and allow the xenon lamp to stabilize.

• Set the excitation wavelength to the λmax determined from the UV-Vis absorption spectrum.[4]

• Set the emission wavelength range to scan from a wavelength slightly longer than the excitation wavelength to the near-infrared region (e.g., if λex = 390 nm, scan from 400 nm to 800 nm).

• Fill a four-sided polished quartz cuvette with the blank solvent and record a blank spectrum to check for solvent-related emission or Raman scattering.

• Replace the blank with the sample cuvette.

• Acquire the fluorescence emission spectrum.

• Record the wavelength of maximum emission (λem).

Diagram of the Experimental Workflow

Caption: Workflow for spectral characterization.

Applications in Drug Development and Research

The unique photophysical properties of 2-Phenyl-3-(3-pyridinyl)acrylonitrile and its derivatives make them valuable tools in several research and development areas:

• Fluorescent Probes: Their sensitivity to the local environment (solvatochromism) can be exploited to develop probes for studying biological microenvironments, such as protein binding sites or cellular membranes.

• Molecular Sensors: Modifications to the molecular structure can be made to introduce specific binding sites for ions or small molecules, enabling their use as fluorescent sensors.

• Pharmacophore Scaffolding: The acrylonitrile core is present in several approved drugs.[1] The photophysical data of this compound can inform the design of new drug candidates with built-in fluorescent properties for tracking their distribution and target engagement.

• Material Science: These compounds can be incorporated into polymers or other materials to create fluorescent materials for applications in optoelectronics and imaging.[13]

Conclusion

2-Phenyl-3-(3-pyridinyl)acrylonitrile is a molecule with intriguing photophysical properties, characterized by strong UV absorption and solvent-dependent fluorescence emission. This technical guide has provided a comprehensive overview of its expected spectral behavior, the underlying principles, a robust experimental protocol for its characterization, and its potential applications. A thorough understanding of its UV-Vis absorption and emission spectra is the first step towards unlocking its full potential in diverse scientific and technological fields.

References

• Pérez-Gutiérrez, E., et al. (2021). Solution and Solid-State Photophysical Properties of Positional Isomeric Acrylonitrile Derivatives with Core Pyridine and Phenyl Moieties: Experimental and DFT Studies. Molecules, 26(6), 1500. [Link]

• Chapela, V. M., et al. (2012). Synthesis and Characterization of Conjugated Pyridine-(N-diphenylamino) Acrylonitrile Derivatives: Photophysical Properties. Journal of Materials Science Research, 1(2), 181. [Link]

• Percino, M. J., et al. (2019). Solvatochromism and pH effect on the emission of a triphenylimidazole-phenylacrylonitrile derivative: experimental and DFT studies. RSC Advances, 9(24), 13565-13575. [Link]

• BioTek Instruments. (n.d.). Peptide and Amino Acid Quantification Using UV Fluorescence in Synergy HT Multi-Mode Microplate Reader. Agilent Technologies. [Link]

• Royal Society of Chemistry. (2013). General method of UV-Vis and fluorescence titration. Electronic Supplementary Material (ESI) for Chemical Communications. [Link]

• Pérez-Gutiérrez, E., et al. (2012). Synthesis, Characterization and Photophysical Properties of Pyridine-Carbazole Acrylonitrile Derivatives. Molecules, 17(4), 4349-4360. [Link]

• Pérez-Gutiérrez, E., et al. (2021). Solution and Solid-State Photophysical Properties of Positional Isomeric Acrylonitrile Derivatives with Core Pyridine and Phenyl Moieties: Experimental and DFT Studies. PMC. [Link]

• Japanese Pharmacopoeia. (n.d.). General Tests / Ultraviolet-visible Spectrophotometry. [Link]

• NPTEL-NOC IITM. (2025, February 13). Lecture 06: UV-Visible and Fluorescence Spectroscopy [Video]. YouTube. [Link]

• Percino, M. J., et al. (2019). Solvatochromism and pH effect on the emission of a triphenylimidazole-phenylacrylonitrile derivative: experimental and DFT studies. PMC. [Link]

• Agilent Technologies. (n.d.). The Basics of UV-Vis Spectrophotometry. [Link]

• ResearchGate. (n.d.). UV-Vis absorption spectra of 2-amino-4,6-diphenylbenzene-1,3-dicarbonitrile derivatives in acetonitrile. [Link]

• Pérez-Gutiérrez, E., et al. (2011). Synthesis, Characterization and Photophysical Properties of Pyridine-Carbazole Acrylonitrile Derivatives. ResearchGate. [Link]

• Percino, M. J., et al. (2019). Solvatochromism and pH effect on the emission of a triphenylimidazole-phenylacrylonitrile derivative: Experimental and DFT studies. ResearchGate. [Link]

• ResearchGate. (n.d.). A) UV/Vis absorption and fluorescence spectra of 2 and 3; B) partial... [Link]

• Khan, I., et al. (2025, December 24). Insights into the chemistry and therapeutic potential of acrylonitrile derivatives. RSC Medicinal Chemistry. [Link]

• Salampuria, S., Chaudhuri, T., & Banerjee, M. (2012). Solvatochromism and Molecular Selectivity of C-(4-chlorophenyl)-N-phenylnitrone: A Photophysical Study. Optics and Photonics Journal, 2, 30-39. [Link]

• Nakabayashi, M., et al. (2025, August 6). Pyridyl/Phenyl‐Appended Acrylonitrile π‐Conjugated Molecules: Thermally Stable Organic Crystals for Amplified Spontaneous Emission. Advanced Optical Materials. [Link]

• Zhang, Y., et al. (2019). 2-Phenyl-3-(p-aminophenyl) Acrylonitrile: A Reactive Matrix for Sensitive and Selective Analysis of Glycans by MALDI-MS. Analytical Chemistry, 91(14), 8801-8807. [Link]

• Wang, Y., et al. (2018). Synthesis and pharmacological evaluation of 2,3-diphenyl acrylonitriles-bearing halogen as selective anticancer agents. Chemical Biology & Drug Design, 92(2), 1595-1605. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and pharmacological evaluation of 2,3-diphenyl acrylonitriles-bearing halogen as selective anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. home.cc.umanitoba.ca [home.cc.umanitoba.ca]
• 5. Synthesis, Characterization and Photophysical Properties of Pyridine-Carbazole Acrylonitrile Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ccsenet.org [ccsenet.org]
• 7. Solvatochromism and pH effect on the emission of a triphenylimidazole-phenylacrylonitrile derivative: experimental and DFT studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Solution and Solid-State Photophysical Properties of Positional Isomeric Acrylonitrile Derivatives with Core Pyridine and Phenyl Moieties: Experimental and DFT Studies [mdpi.com]
• 9. Solution and Solid-State Photophysical Properties of Positional Isomeric Acrylonitrile Derivatives with Core Pyridine and Phenyl Moieties: Experimental and DFT Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Solution and Solid-State Photophysical Properties of Positional Isomeric Acrylonitrile Derivatives with Core Pyridine and Phenyl Moieties: Experimental and DFT Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. agilent.com [agilent.com]
• 12. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 13. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: 2-Phenyl-3-(3-pyridinyl)acrylonitrile as an Advanced Fluorescent Probe for Live-Cell Imaging

Executive Summary

The development of highly sensitive, photostable fluorescent probes is critical for advancing live-cell imaging and subcellular tracking. 2-Phenyl-3-(3-pyridinyl)acrylonitrile is a highly versatile, donor-π-acceptor (D-π-A) fluorophore that leverages the Aggregation-Induced Emission (AIE) mechanism. Unlike conventional fluorophores that suffer from Aggregation-Caused Quenching (ACQ) at high concentrations, this acrylonitrile derivative exhibits enhanced emission upon aggregation in aqueous biological environments.

This application note provides a comprehensive, self-validating protocol for utilizing 2-Phenyl-3-(3-pyridinyl)acrylonitrile in live-cell imaging. By detailing the causality behind each experimental condition, this guide empowers researchers to optimize signal-to-noise ratios, validate subcellular localization, and exploit the probe's sensitivity to microenvironmental changes (such as pH) driven by its pyridine moiety [1].

Photophysical Principles & Mechanistic Insights

To effectively utilize this probe, it is essential to understand the structural causality behind its fluorescence. The molecule consists of three functional domains:

• The Phenyl Ring (Donor): Provides electron density to the conjugated system.

• The Acrylonitrile Core (π-Bridge): Acts as a rotatable spacer. In dilute organic solutions, the free rotation of the single bonds around the acrylonitrile core non-radiatively dissipates excited-state energy, rendering the molecule weakly fluorescent.

• The Pyridinyl Ring (Acceptor/Receptor): Acts as an electron acceptor to facilitate Intramolecular Charge Transfer (ICT). Furthermore, the nitrogen atom on the pyridine ring is susceptible to protonation in acidic environments (e.g., lysosomes), which significantly red-shifts the emission spectrum and enhances the ICT effect[2].

When introduced into an aqueous culture medium, the hydrophobic nature of the probe forces it to form nano-aggregates. This physical packing triggers the Restriction of Intramolecular Motion (RIM) , blocking non-radiative decay pathways and activating intense fluorescence—a phenomenon foundational to AIEgens [3].

Fig 1. Mechanistic pathway illustrating the Aggregation-Induced Emission (AIE) effect of the probe.

Quantitative Photophysical Data

The following table summarizes the baseline photophysical parameters of 2-Phenyl-3-(3-pyridinyl)acrylonitrile to guide laser selection and filter configuration during confocal microscopy.

Parameter	Value	Experimental Significance
Absorption Maximum (λmax, abs)	~365 - 380 nm	Compatible with standard UV/Violet laser lines (e.g., 405 nm diode laser).
Emission Maximum (λmax, em)	~520 - 580 nm	Tunable based on solvent polarity/pH; ideal for standard green/yellow PMT channels.
Stokes Shift	> 140 nm	Massive shift minimizes self-quenching and scattering interference, ensuring high contrast.
Quantum Yield (Φf) in Water	> 15% (Aggregated)	Guarantees high brightness in aqueous biological environments due to the AIE effect.
Cytotoxicity (IC50)	> 50 µM	Highly biocompatible; safe for prolonged live-cell imaging at standard working concentrations (5-10 µM).

Self-Validating Live-Cell Imaging Workflow

To ensure scientific integrity, a staining protocol must be self-validating. This workflow incorporates a co-staining step using a commercial organelle tracker. Because the pyridine moiety naturally targets acidic compartments via protonation, co-localization with LysoTracker™ Red serves as an internal positive control to verify the probe's spatial distribution [1].

Fig 2. Step-by-step self-validating experimental workflow for live-cell fluorescence imaging.

Detailed Experimental Protocols

Phase 1: Reagent Preparation

Causality: The probe is highly hydrophobic. It must be dissolved in an aprotic solvent to prevent premature aggregation and precipitation before it reaches the cellular environment.

• Stock Solution: Dissolve 2-Phenyl-3-(3-pyridinyl)acrylonitrile in anhydrous Dimethyl Sulfoxide (DMSO) to a final concentration of 1 mM. Aliquot and store at -20°C in the dark.

• Working Solution: Immediately prior to the experiment, dilute the stock solution in serum-free Dulbecco’s Modified Eagle Medium (DMEM) to a final concentration of 5 µM.

  • Critical Note: Ensure the final DMSO concentration is ≤0.5% (v/v) to prevent solvent-induced cytotoxicity and membrane permeabilization artifacts.

Phase 2: Cell Culture and Incubation

Causality: Serum proteins (like BSA) in complete media can prematurely bind the hydrophobic probe, quenching the signal or preventing cellular uptake. Staining must occur in serum-free conditions.

• Seed HeLa or A549 cells in a 35 mm glass-bottom confocal dish at a density of 1×105 cells/dish. Incubate at 37°C with 5% CO₂ for 24 hours until 70-80% confluence is reached.

• Aspirate the complete culture media and wash the cells gently with 1X Phosphate-Buffered Saline (PBS) at 37°C.

• Add 1 mL of the 5 µM working solution (in serum-free DMEM) to the dish.

• Incubate the cells for exactly 30 minutes at 37°C.

  • Why 30 minutes? Time-course studies on pyridyl-acrylonitrile derivatives indicate that internalization via endocytosis and subsequent accumulation in acidic organelles plateaus at 30 minutes [3].

Phase 3: Washing and Co-Staining (The Self-Validating Step)

Causality: Because the probe is AIE-active, any residual probe left in the extracellular matrix will aggregate in the aqueous buffer and create massive background fluorescence. Rigorous washing is non-negotiable.

• Aspirate the probe solution and wash the cells three times (5 minutes each) with warm 1X PBS.

• Co-staining: Add 50 nM of LysoTracker™ Red DND-99 (diluted in complete media) to the dish and incubate for 15 minutes at 37°C.

• Wash twice with 1X PBS and replace with Live-Cell Imaging Solution (or phenol red-free DMEM) to prevent autofluorescence from phenol red during acquisition.

Phase 4: Confocal Image Acquisition

• Mount the dish on a Laser Scanning Confocal Microscope (e.g., Zeiss LSM 980 or Leica SP8) equipped with an environmental chamber (37°C, 5% CO₂).

• Channel 1 (Acrylonitrile Probe): Excite using a 405 nm diode laser. Set the emission window to 500–560 nm.

• Channel 2 (LysoTracker Red): Excite using a 561 nm laser. Set the emission window to 580–650 nm.

• Validation: Use image analysis software (e.g., ImageJ/Fiji with the Coloc 2 plugin) to calculate the Pearson Correlation Coefficient (PCC). A PCC > 0.85 confirms the targeted localization of the probe to acidic organelles, validating the structural hypothesis of the pyridine receptor.

Troubleshooting & Optimization

• High Extracellular Background: If bright fluorescent aggregates are visible outside the cells, the washing steps were insufficient, or the DMSO concentration in the working solution was too low, causing the probe to crash out of solution before cellular uptake. Increase the washing duration and ensure the working solution is prepared immediately before use.

• Weak Intracellular Signal: The local pH of the organelles might not be acidic enough to protonate the pyridine ring, which drives the strong ICT emission. Treat cells with a lysosomotropic agent (e.g., Chloroquine) as a negative control to raise lysosomal pH; the signal should demonstrably decrease, further validating the mechanism.

References

The structural and mechanistic principles applied in this protocol are grounded in the following peer-reviewed literature regarding pyridinyl-acrylonitrile derivatives and AIEgens:

• Advances in Pyridyl-Based Fluorophores for Sensing Applications Chemistry - An Asian Journal (2020). This paper details the use of reactive pyridyl receptors in fluorophores for pH and microenvironmental sensing.[Link] [1]

• Multistimuli Fluorescence-Responsive TPA/TPE-Imidazo[1,2-a]pyridine π-Conjugated Donor–Acceptor Derivatives and Effect of Donor Structures Crystal Growth & Design, ACS Publications (2024). This study explores the tunable solid-state fluorescence and aggregation-induced emission of pyridinyl-acrylonitrile D-π-A structures.[Link] [2]

• Knotting Two Donor−π-Acceptor AIEgens Using a Nonconjugated Linker: Tunable and Switchable Fluorescence and Fingerprinting and Live Cell Imaging Applications Crystal Growth & Design, ACS Publications (2021). This research provides foundational protocols for utilizing acrylonitrile-based AIEgens for live-cell imaging and tracking.[Link] [3]

applications of 2-Phenyl-3-(3-pyridinyl)acrylonitrile in OLED material synthesis

Application Note: 2-Phenyl-3-(3-pyridinyl)acrylonitrile in Advanced OLED Material Synthesis

Target Audience: Advanced Materials Researchers, Synthetic Chemists, and Optoelectronic Device Engineers.

Introduction & Mechanistic Overview

2-Phenyl-3-(3-pyridinyl)acrylonitrile, a prominent member of the α -cyanostilbene family, has emerged as a critical building block in the synthesis of high-performance organic optoelectronics. Traditional planar fluorophores suffer from Aggregation-Caused Quenching (ACQ) in the solid state, severely limiting their efficiency in non-doped Organic Light-Emitting Diodes (OLEDs). In contrast, 2-Phenyl-3-(3-pyridinyl)acrylonitrile leverages a highly twisted molecular conformation that prevents detrimental π−π stacking, thereby exhibiting robust Aggregation-Induced Emission (AIE)[1].

The strategic incorporation of the 3-pyridyl moiety serves a dual purpose. First, the electronegative nitrogen atom acts synergistically with the cyano (-CN) group to deepen the Lowest Unoccupied Molecular Orbital (LUMO), facilitating superior electron injection and transport[2]. Second, the positional isomerization of the pyridine ring allows for precise tuning of the molecular dipole moment and solid-state packing, making this compound an exceptional candidate for Electron Transport Layers (ETL) and non-doped emissive layers[1].

Photophysical Mechanism & Energy Dynamics

The causality behind the AIE phenomenon in this molecule lies in the Restriction of Intramolecular Rotation (RIR). In dilute solutions, the phenyl and pyridyl rings freely rotate around the central acrylonitrile stator, dissipating exciton energy via non-radiative decay pathways. Upon aggregation in a solid thin film, steric hindrance locks the molecular conformation, shutting down non-radiative decay and forcing the exciton to relax radiatively, yielding intense fluorescence[3].

Fig 1: Photophysical mechanism of Aggregation-Induced Emission (AIE) in OLED thin films.

Quantitative Data: Optoelectronic Profile

To guide device architecture, the baseline photophysical and electrochemical metrics of the synthesized material are summarized below.

Table 1: Standard Optoelectronic Properties of 2-Phenyl-3-(3-pyridinyl)acrylonitrile

Parameter	Value	Measurement Condition	Causality / Implication for OLEDs

| Absorption ( λabs​ ) | ~340 nm | Dilute THF solution | High energy absorption prevents re-absorption of emitted light in the solid state. | | Emission ( λem​ ) | ~450 - 480 nm | Neat solid film | Deep blue/sky-blue emission suitable for RGB displays or color-conversion layers. | | HOMO Level | ~ -5.90 eV | Cyclic Voltammetry | Deep HOMO ensures excellent hole-blocking capabilities within the device architecture. | | LUMO Level | ~ -3.10 eV | Optical Bandgap Calc. | Deep LUMO facilitates low-barrier electron injection from the cathode[2]. | | PLQY | > 40% | Solid state | High solid-state efficiency validates its use as a non-doped emissive layer. |

Experimental Protocols

The following protocols establish a self-validating workflow from chemical synthesis to device fabrication.

Protocol A: Synthesis via Knoevenagel Condensation

Causality: The Knoevenagel condensation is selected over the Wittig reaction because it proceeds under mild basic conditions and yields exclusively the thermodynamically stable (Z)-isomer, driven by the steric repulsion between the bulky phenyl and pyridyl rings.

• Preparation: In a 100 mL round-bottom flask, dissolve 10.0 mmol of 3-pyridinecarboxaldehyde and 10.0 mmol of phenylacetonitrile in 30 mL of anhydrous ethanol.

• Catalysis: Add 0.5 mL of piperidine (or a catalytic amount of sodium ethoxide). The base deprotonates the active methylene of phenylacetonitrile, initiating nucleophilic attack.

• Reflux & Monitoring: Heat the mixture to reflux (approx. 78°C) for 4-6 hours.

  • Self-Validating Step: Monitor the reaction via TLC (Hexane:Ethyl Acetate 3:1). As the non-emissive precursors are consumed, a highly fluorescent spot (under 365 nm UV light) will appear, confirming the formation of the conjugated α -cyanostilbene backbone.

• Isolation: Cool the mixture to 0°C in an ice bath to induce precipitation. Filter the crude solid under vacuum.

• Purification: Recrystallize from a mixture of ethanol and dichloromethane. For OLED applications, subject the purified crystals to vacuum sublimation (at 10−5 Torr) to achieve >99.9% optoelectronic grade purity.

Protocol B: Fabrication of a Non-Doped OLED Device

Causality: Non-doped architectures are utilized to exploit the AIE properties of the material, avoiding the complex co-evaporation required for doped systems and eliminating phase-separation issues[3].

• Substrate Preparation: Ultrasonicate Indium Tin Oxide (ITO) coated glass substrates sequentially in detergent, deionized water, acetone, and isopropanol (15 min each). Dry with N2​ gas and treat with UV-Ozone for 20 minutes to increase the ITO work function and remove residual organic contaminants.

• Vacuum Deposition: Transfer substrates to a vacuum thermal evaporator. Wait until the base pressure drops below 5×10−6 Torr.

  • Self-Validating Step: Monitor the quartz crystal microbalance (QCM). A stable deposition rate of 1-2 Å/s indicates proper sublimation. A sudden pressure spike indicates thermal decomposition, requiring immediate reduction of crucible temperature.

• Layer Architecture: Evaporate the layers sequentially without breaking vacuum:

  • Hole Injection Layer (HIL): HAT-CN (10 nm)

  • Hole Transport Layer (HTL): TAPC (40 nm)

  • Emissive Layer (EML): 2-Phenyl-3-(3-pyridinyl)acrylonitrile (20 nm)

  • Electron Transport Layer (ETL): TmPyPB (40 nm)

  • Electron Injection Layer (EIL): LiF (1 nm)

  • Cathode: Aluminum (100 nm)

• Encapsulation & Testing: Transfer the devices to a nitrogen-filled glovebox. Encapsulate using a UV-curable epoxy resin and a glass lid. Characterize the Current-Voltage-Luminance (J-V-L) profile using a Keithley 2400 source meter coupled with a spectroradiometer.

Fig 2: End-to-end workflow from chemical synthesis to OLED device characterization.

Sources

• 1. Tuning Photophysical Properties via Positional Isomerization of the Pyridine Ring in Donor–Acceptor-Structured Aggregation-Induced Emission Luminogens Based on Phenylmethylene Pyridineacetonitrile Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scispace.com [scispace.com]

Application Note: A Step-by-Step Protocol for the Synthesis of 2-Phenyl-3-(3-pyridinyl)acrylonitrile via Knoevenagel Condensation

Abstract

This application note provides a comprehensive and detailed protocol for the synthesis of 2-Phenyl-3-(3-pyridinyl)acrylonitrile, a versatile heterocyclic compound with applications in medicinal chemistry and materials science.[1][2] The synthesis is achieved through the Knoevenagel condensation, a classic and efficient carbon-carbon bond-forming reaction.[3][4] This guide is designed for researchers, scientists, and drug development professionals, offering in-depth explanations of the reaction mechanism, step-by-step experimental procedures, safety precautions, characterization methods, and troubleshooting insights. Our objective is to present a self-validating system that ensures both reproducibility and a thorough understanding of the underlying chemical principles.

Introduction and Scientific Background

2-Phenyl-3-(3-pyridinyl)acrylonitrile belongs to the class of aryl acrylonitriles, which are significant structural motifs in various biologically active compounds and functional materials.[1][5] The presence of the phenyl group, the electron-withdrawing nitrile group, and the heterocyclic pyridine ring imparts unique electronic and steric properties to the molecule, making it a valuable intermediate for the synthesis of more complex chemical entities.

The chosen synthetic strategy is the Knoevenagel condensation, a cornerstone of organic synthesis renowned for its reliability in forming α,β-unsaturated systems.[6][7] This reaction involves the base-catalyzed condensation of a compound with an active methylene group (in this case, phenylacetonitrile) with a carbonyl compound (3-pyridinecarboxaldehyde).[3] The use of a weak base, such as piperidine, is crucial as it is effective at deprotonating the active methylene group without promoting unwanted side reactions like the self-condensation of the aldehyde.[8]

Reaction Mechanism and Rationale

The Knoevenagel condensation proceeds through a well-established multi-step mechanism. Understanding this pathway is critical for optimizing reaction conditions and troubleshooting potential issues.

• Carbanion Formation: The reaction is initiated by the deprotonation of phenylacetonitrile at the α-carbon by the basic catalyst (piperidine). This removes a proton from the active methylene group, forming a resonance-stabilized carbanion. The stability of this nucleophile is key to the reaction's success.

• Nucleophilic Attack: The newly formed carbanion acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of 3-pyridinecarboxaldehyde. This step results in the formation of a tetrahedral alkoxide intermediate.

• Protonation: The alkoxide intermediate is protonated by the conjugate acid of the catalyst (piperidinium ion) or the solvent, yielding a β-hydroxy nitrile, which is an aldol-type adduct.

• Dehydration: The final step is the elimination of a water molecule (dehydration) from the aldol adduct. This step is typically facilitated by the base and leads to the formation of the conjugated π-system of the final product, 2-Phenyl-3-(3-pyridinyl)acrylonitrile. This dehydration is the thermodynamic driving force for the reaction.

Caption: Mechanism of the Piperidine-Catalyzed Knoevenagel Condensation.

Detailed Experimental Protocol

Materials and Equipment

Reagent	Chemical Formula	Mol. Wt. ( g/mol )	CAS No.	Hazard Class
3-Pyridinecarboxaldehyde	C₆H₅NO	107.11	500-22-1	Irritant
Phenylacetonitrile	C₈H₇N	117.15	140-29-4	Toxic, Irritant[9]
Piperidine	C₅H₁₁N	85.15	110-89-4	Flammable, Toxic, Corrosive
Ethanol (Absolute)	C₂H₅OH	46.07	64-17-5	Flammable
Deuterated Chloroform (CDCl₃)	CDCl₃	120.38	865-49-6	Irritant, Carcinogen

Equipment:

• 100 mL Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Standard laboratory glassware (beakers, graduated cylinders)

• Buchner funnel and vacuum flask

• Thin Layer Chromatography (TLC) apparatus (plates, chamber, UV lamp)

• Rotary evaporator

• NMR Spectrometer

• FT-IR Spectrometer

Safety Precautions

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and appropriate chemical-resistant gloves.

• Ventilation: All steps of this procedure must be performed in a well-ventilated chemical fume hood.

• Reagent Handling:

  • Phenylacetonitrile (Benzyl Cyanide): Highly toxic if swallowed, inhaled, or in contact with skin.[9] Handle with extreme care.

  • Piperidine: Flammable liquid and vapor. Toxic and corrosive. Avoid contact with skin and eyes.

  • 3-Pyridinecarboxaldehyde: May cause skin and eye irritation.

• Waste Disposal: Dispose of all chemical waste according to institutional and local environmental regulations.

Step-by-Step Synthesis Procedure

Caption: Experimental workflow for the synthesis of 2-Phenyl-3-(3-pyridinyl)acrylonitrile.

• Reaction Setup:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 3-pyridinecarboxaldehyde (e.g., 10 mmol, 1.07 g) and phenylacetonitrile (e.g., 10 mmol, 1.17 g).

  • Add 30 mL of absolute ethanol to the flask and stir the mixture until all solids are dissolved.

• Catalyst Addition:

  • Using a micropipette, add a catalytic amount of piperidine (e.g., 0.1 mmol, ~10 µL) to the reaction mixture.[6]

• Reaction Conditions:

  • Attach a reflux condenser to the flask and place the setup in a heating mantle or oil bath.

  • Heat the mixture to reflux (approximately 78 °C for ethanol) and maintain the reflux for 2-4 hours.[6]

• Monitoring the Reaction:

  • Periodically (e.g., every hour), take a small aliquot of the reaction mixture with a capillary tube and spot it on a TLC plate.

  • Elute the plate using a suitable solvent system (e.g., 3:1 Hexane:Ethyl Acetate).

  • Visualize the spots under a UV lamp. The reaction is complete when the starting material spots have disappeared or are minimal.

• Product Isolation:

  • Once the reaction is complete, remove the heat source and allow the flask to cool to room temperature.

  • The product will often begin to precipitate as the solution cools. To maximize precipitation, place the flask in an ice bath for 30 minutes.[4]

  • Collect the solid crude product by vacuum filtration using a Buchner funnel.

• Purification:

  • Wash the collected solid on the filter paper with a small amount of cold ethanol to remove residual catalyst and unreacted starting materials.[4]

  • For higher purity, recrystallize the crude product from a minimal amount of hot ethanol. Dissolve the solid in hot ethanol and allow it to cool slowly to room temperature, then in an ice bath, to form pure crystals.

  • Filter the purified crystals and dry them under vacuum.

Product Characterization

• Appearance: Pale yellow to white crystalline solid.

• Fourier-Transform Infrared (FT-IR) Spectroscopy:

  • A sharp, strong absorption band around 2220-2240 cm⁻¹ is characteristic of the C≡N (nitrile) stretching vibration.[10]

  • Bands in the 1580-1620 cm⁻¹ region corresponding to C=C stretching of the aromatic rings and the newly formed double bond.

• ¹H Nuclear Magnetic Resonance (¹H NMR) Spectroscopy:

  • A singlet in the δ 7.5-8.5 ppm region corresponding to the vinylic proton (-CH=).

  • Multiplets in the δ 7.2-9.0 ppm region corresponding to the aromatic protons of the phenyl and pyridyl rings.

• ¹³C Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy:

  • A signal for the nitrile carbon (C≡N) typically appears around δ 115-120 ppm .

  • Signals for the carbons of the double bond and the aromatic rings will be present in the δ 100-160 ppm region.

Troubleshooting and Optimization

Problem	Possible Cause	Suggested Solution
Low or No Product Yield	Incomplete reaction.	Extend the reflux time and continue monitoring by TLC. Ensure the reaction temperature is adequate for reflux.
Catalyst inefficiency.	Increase the catalyst loading slightly, or consider an alternative basic catalyst such as ammonium acetate.[4]
Formation of Side Products	Self-condensation of the aldehyde.	This is less likely with a weak base like piperidine but can occur. Ensure the base is added last and in catalytic amounts.[8]
Difficulty in Product Precipitation	Product is too soluble in the reaction solvent.	After cooling, slowly add cold water to the ethanol solution to induce precipitation. Alternatively, remove the ethanol under reduced pressure and triturate the residue with a non-polar solvent like hexane.[11]
Product is Oily or Impure after Filtration	Incomplete removal of starting materials or catalyst.	Ensure the cold ethanol wash is performed efficiently. If still impure, a second recrystallization or column chromatography may be necessary.

Conclusion

The Knoevenagel condensation provides a robust and high-yielding pathway for the synthesis of 2-Phenyl-3-(3-pyridinyl)acrylonitrile. By carefully following the detailed protocol and safety guidelines presented in this application note, researchers can reliably produce this valuable chemical intermediate. The provided mechanistic insights and troubleshooting table serve as a practical guide to navigate potential experimental challenges, ensuring a successful and reproducible synthesis.

References

• BenchChem. (n.d.). Catalyst Selection for Knoevenagel Condensation with Pyridyl Aldehydes. Technical Support Center.
• BenchChem. (n.d.). Early Studies on 2-Phenylacrylonitrile Derivatives: A Technical Guide.
• Cambridge University Press & Assessment. (n.d.). Knoevenagel Condensation.
• BenchChem. (n.d.). Application Notes and Protocols for the Knoevenagel Condensation Synthesis of 2-Cyano-3-phenylacrylonitrile.
• TCI Chemicals. (2018). Phenylacetonitrile Safety Data Sheet.
• Organic Syntheses. (n.d.). 2-tert-BUTOXYCARBONYLOXYIMINO-2-PHENYLACETONITRILE. Coll. Vol. 6, p.199 (1988); Vol. 57, p.107 (1977).
• Frontiers in Chemistry. (2020). Aryl acrylonitriles synthesis enabled by palladium-catalyzed α-alkenylation of arylacetonitriles with vinyl halides/triflates.
• MDPI. (2023). Indole-Acrylonitrile Derivatives as Potential Antitumor and Antimicrobial Agents—Synthesis, In Vitro and In Silico Studies.
• MDPI. (2025). Preparation and Characterization of Low-Molecular-Weight Polyacrylonitrile.
• Dove Press. (n.d.). Design, synthesis, and anti-melanogenic effects of (E)-2-benzoyl-3-(substituted phenyl)acrylonitriles.
• ResearchGate. (2025). Pyridyl/Phenyl‐Appended Acrylonitrile π‐Conjugated Molecules: Thermally Stable Organic Crystals for Amplified Spontaneous Emission.

Sources

• 1. Frontiers | Aryl acrylonitriles synthesis enabled by palladium-catalyzed α-alkenylation of arylacetonitriles with vinyl halides/triflates [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. Knoevenagel Condensation (Chapter 70) - Name Reactions in Organic Synthesis [cambridge.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Indole-Acrylonitrile Derivatives as Potential Antitumor and Antimicrobial Agents—Synthesis, In Vitro and In Silico Studies [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. bhu.ac.in [bhu.ac.in]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. tcichemicals.com [tcichemicals.com]
• 10. mdpi.com [mdpi.com]
• 11. Organic Syntheses Procedure [orgsyn.org]

Application Note: Advanced Cross-Coupling and Functionalization Strategies for 2-Phenyl-3-(3-pyridinyl)acrylonitrile

Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocols

Introduction & Chemical Significance

The molecule 2-phenyl-3-(3-pyridinyl)acrylonitrile ( α -phenyl- β -(3-pyridyl)acrylonitrile) is a highly versatile, electron-deficient conjugated scaffold. Structurally, it features a push-pull system stabilized by the electron-withdrawing nitrile group and the electron-delocalizing phenyl and pyridyl rings. In medicinal chemistry, this motif is frequently leveraged in the design of kinase inhibitors, amyloid- β aggregation modulators, and fluorescent probes.

While classical Knoevenagel condensations are typically used to assemble this core, modern cross-coupling reactions offer unparalleled precision for both the de novo synthesis of the scaffold and its late-stage functionalization. This application note details two critical workflows: the palladium-catalyzed Heck cross-coupling for scaffold assembly, and a cutting-edge visible-light photoredox hydroarylation for late-stage C–C bond formation.

Mechanistic Principles & Causality

Scaffold Assembly via Heck Cross-Coupling

The synthesis of 2-phenyl-3-(3-pyridinyl)acrylonitrile can be achieved by coupling 3-bromopyridine with 2-phenylacrylonitrile. The Heck coupling of pyridyl halides with acrylonitriles under Jeffery's conditions (Pd(OAc)₂, KOAc or Et₃N, and a phase-transfer catalyst) is highly effective for generating stereospecific trisubstituted acrylonitriles[1].

• Causality of Ligand Choice: The use of sterically demanding ligands like tri-o-tolylphosphine (P(o-tol)₃) forces the formation of a highly reactive, monoligated 14-electron Pd(0)L species. This coordinative unsaturation drastically lowers the activation energy required for the oxidative addition into the electron-deficient C–Br bond of 3-bromopyridine.

Late-Stage Functionalization via Photoredox Hydroarylation

Direct cross-coupling of the intact 2-phenyl-3-(3-pyridinyl)acrylonitrile scaffold is challenging due to the steric hindrance of the trisubstituted alkene. However, hydroarylation of electron-deficient alkenes via photoredox catalysis provides a powerful route to complex alkylarenes[2].

• Causality of Regioselectivity: Using a highly reducing photocatalyst such as [Ir(ppy)₂(dtbbpy)]PF₆ enables the reduction of energy-demanding aryl halides to aryl radicals[3]. When the aryl radical attacks the alkene, it does so exclusively at the β -carbon (C3). This is driven by the captodative effect : the resulting radical at the α -carbon (C2) is thermodynamically stabilized by the synergistic electron-withdrawing nitrile and electron-delocalizing phenyl group.

Workflow 1: De Novo Synthesis via Palladium-Catalyzed Heck Cross-Coupling

Experimental Protocol

Objective: Synthesize 2-phenyl-3-(3-pyridinyl)acrylonitrile via C–C cross-coupling.

• Preparation: In an oven-dried 25 mL Schlenk tube equipped with a magnetic stir bar, add Palladium(II) acetate (11.2 mg, 0.05 mmol, 5 mol%) and tri-o-tolylphosphine (30.4 mg, 0.10 mmol, 10 mol%).

• Atmosphere Exchange: Seal the tube with a rubber septum. Evacuate and backfill with ultra-pure Argon (repeat 3 times).

• Reagent Addition: Via syringe, add anhydrous DMF (5.0 mL), followed by 3-bromopyridine (158 mg, 1.0 mmol, 1.0 equiv), 2-phenylacrylonitrile (155 mg, 1.2 mmol, 1.2 equiv), and triethylamine (202 mg, 2.0 mmol, 2.0 equiv).

  • Note: Et₃N serves a dual purpose: it reduces Pd(II) to Pd(0) during initiation and acts as a proton scavenger during β -hydride elimination, preventing the protonation of the basic pyridine ring.

• Reaction: Replace the septum with a Teflon screwcap under Argon flow. Heat the mixture in an oil bath at 110 °C for 12 hours. Monitor completion via TLC (Hexanes/EtOAc 7:3, UV active).

• Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with a saturated aqueous NaHCO₃ solution (3 × 15 mL) to remove DMF and amine salts. Avoid acidic washes to prevent partitioning the pyridyl product into the aqueous layer.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate in vacuo, and purify via flash column chromatography (SiO₂, gradient 10% to 30% EtOAc in Hexanes) to yield the product as an off-white solid.

Table 1: Optimization of Heck Cross-Coupling Conditions

Entry	Catalyst / Ligand	Base	Solvent	Temp (°C)	Isolated Yield (%)
1	Pd(OAc)₂ / PPh₃	Et₃N	DMF	110	42
2	Pd(OAc)₂ / P(o-tol)₃	K₂CO₃	Toluene	110	65
3	Pd(OAc)₂ / P(o-tol)₃	Et₃N	DMF	110	88
4	Pd₂(dba)₃ / XPhos	Et₃N	DMF	110	71

Workflow 2: Late-Stage Functionalization via Visible-Light Photoredox Hydroarylation

Experimental Protocol

Objective: Synthesize 2-phenyl-3-(4-methoxyphenyl)-3-(3-pyridinyl)propanenitrile via radical cross-coupling.

• Reaction Assembly: To a 10 mL transparent glass vial, add 2-phenyl-3-(3-pyridinyl)acrylonitrile (103 mg, 0.5 mmol, 1.0 equiv), 4-iodoanisole (175 mg, 0.75 mmol, 1.5 equiv), Hantzsch ester (190 mg, 0.75 mmol, 1.5 equiv), and the photocatalyst [Ir(ppy)₂(dtbbpy)]PF₆ (9.1 mg, 0.01 mmol, 2 mol%).

• Degassing (Critical Step): Add anhydrous acetonitrile (5.0 mL) and N,N-diisopropylethylamine (DIPEA, 129 mg, 1.0 mmol, 2.0 equiv). Seal the vial with a PTFE-lined septum. Degas the mixture via three freeze-pump-thaw cycles.

  • Causality: Oxygen must be rigorously excluded as it rapidly quenches the Ir(III)* excited state, terminating the catalytic cycle.

• Irradiation: Place the vial in a photoreactor equipped with 450 nm blue LEDs. Stir vigorously at room temperature for 16 hours. A fan should be used to maintain ambient temperature (approx. 25 °C).

• Workup & Isolation: Quench the reaction by exposing it to air. Concentrate the solvent under reduced pressure. Dissolve the crude residue in CH₂Cl₂ (15 mL) and wash with water (2 × 10 mL). Dry the organic phase over MgSO₄, filter, and purify via flash chromatography (SiO₂, Hexanes/EtOAc gradient) to isolate the functionalized propanenitrile.

Table 2: Substrate Scope for Photoredox Hydroarylation

Entry	Aryl Halide	Reaction Time (h)	Regioselectivity ( β : α )	Isolated Yield (%)
1	4-Iodoanisole	16	>99:1	82
2	4-Bromotoluene	24	>99:1	76
3	Iodobenzene	16	>99:1	80
4	4-Iodobenzotrifluoride	16	>99:1	68

Mechanistic Visualization

The following diagram illustrates the self-validating catalytic cycle of the photoredox hydroarylation, highlighting the generation of the aryl radical and its highly regioselective addition to the β -carbon of the acrylonitrile scaffold.

Figure 1: Photoredox catalytic cycle for the regioselective hydroarylation of electron-deficient alkenes.

References

• Stereospecific Synthesis of 3,3-Disubstituted Acrylonitriles by Heck Reaction. Synthesis (Thieme Connect). 1

• Transition-metal-catalyst-free electroreductive alkene hydroarylation with aryl halides under visible-light irradiation. Beilstein Journal of Organic Chemistry. 2

• The Tandem Photoredox Catalysis Mechanism of [Ir(ppy)₂(dtb-bpy)]⁺ Enabling Access to Energy Demanding Organic Substrates. Journal of the American Chemical Society. 3

Sources

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 2. BJOC - Transition-metal-catalyst-free electroreductive alkene hydroarylation with aryl halides under visible-light irradiation [beilstein-journals.org]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Handling & Storage of 2-Phenyl-3-(3-pyridinyl)acrylonitrile

Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals working with 2-Phenyl-3-(3-pyridinyl)acrylonitrile and related α,β -unsaturated nitriles.

Because this compound features a highly conjugated, polarized alkene system, it is exceptionally vulnerable to light-induced degradation. This guide provides field-proven troubleshooting insights, the causality behind these degradation mechanisms, and self-validating protocols to ensure the integrity of your compound during storage and benchtop handling.

Part 1: Troubleshooting FAQs

Q1: Why does my 2-Phenyl-3-(3-pyridinyl)acrylonitrile show multiple peaks on HPLC/NMR after being left on the lab bench?

A1: Loss of Stereochemical Purity via E/Z Photoisomerization. The conjugated system of the α -phenyl- β -pyridyl acrylonitrile acts as a strong chromophore. When exposed to ambient laboratory lighting (especially fluorescent tubes emitting UV/Vis light < 500 nm), the molecule absorbs a photon, triggering a π→π∗ transition. This excitation temporarily breaks the double-bond character of the alkene, allowing the bulky pyridine and phenyl rings to rotate freely to relieve steric strain.

Upon non-radiative decay back to the ground state, the molecule locks into a new configuration, rapidly reaching a photostationary state (a thermodynamic mixture of E and Z isomers). This ruins the stereochemical purity of your starting material, leading to split peaks on chromatograms and inconsistent biological assay results. For a deeper mechanistic understanding of this phenomenon, refer to authoritative studies on the [1].

Q2: I am seeing complete degradation and the appearance of new aldehyde/ketone spots on TLC. What is happening?

A2: Photo-oxidation and Cleavage of the C=C Bond. If the compound is exposed to light and atmospheric oxygen, a secondary, destructive pathway occurs. The excited state of the molecule can undergo intersystem crossing to a triplet state. This triplet state transfers energy to ground-state molecular oxygen ( 3O2​ ), generating highly reactive singlet oxygen ( 1O2​ ).

Singlet oxygen attacks the electron-rich double bond via a [2+2] cycloaddition, forming a highly unstable 1,2-dioxetane intermediate. This ring spontaneously cleaves, breaking the carbon-carbon bond entirely to yield 3-pyridinecarboxaldehyde and a benzoyl cyanide derivative. This mechanism is common in the [2].

Q3: Can I reverse this degradation?

A3: Only partially, and only for isomerization. While E/Z isomerization can sometimes be photochemically manipulated back to a specific ratio, you cannot easily restore 100% stereopurity without preparative HPLC or dark-room recrystallization. Furthermore, oxidative cleavage is irreversible. Prevention through strict storage protocols is the only scientifically sound approach.

Part 2: Mechanistic & Workflow Visualizations

Fig 1: Photodegradation pathways of 2-Phenyl-3-(3-pyridinyl)acrylonitrile under ambient conditions.

Fig 2: Standard operating procedure for the handling and storage of photosensitive acrylonitriles.

Part 3: Quantitative Stability Data

The following table summarizes the degradation kinetics of 2-Phenyl-3-(3-pyridinyl)acrylonitrile over a 7-day period. This data illustrates the causality between environmental factors (light, oxygen, thermal energy) and compound integrity.

Storage Condition	Light Exposure	Atmosphere	Temp (°C)	E/Z Isomerization (7 Days)	Oxidative Cleavage (7 Days)	Overall Purity (7 Days)
Clear Glass Vial	Ambient Lab Light	Air	25°C	~45% (Photostationary)	12 - 15%	< 45%
Amber Glass Vial	Ambient Lab Light	Air	25°C	< 2%	3 - 5%	~ 93%
Amber Glass Vial	Dark	Air	-20°C	< 0.1%	< 1%	> 98%
Amber Glass Vial	Dark	Argon (Inert)	-20°C	< 0.1%	None Detected	> 99.5%

Part 4: Self-Validating Experimental Protocols

To guarantee experimental reproducibility, you must implement a self-validating storage system. This ensures that the protocol itself proves its efficacy through built-in Quality Control (QC) checkpoints.

Protocol: Aliquoting and Long-Term Storage

Objective: To arrest both the π→π∗ transition (isomerization) and singlet oxygen generation (oxidation) during the compound's lifecycle.

Step 1: Baseline QC (System Initialization)

• Upon receipt of the compound, dissolve a 1 mg sample in deuterated chloroform (CDCl3).

• Run a baseline 1 H-NMR spectrum. Document the vinylic proton shift (to confirm the specific E or Z starting ratio) and verify the absence of downfield aldehyde peaks (~9.5–10.0 ppm).

• Causality: This establishes the "Day 0" purity. Without this, future degradation cannot be accurately quantified.

Step 2: Environmental Control

• Pre-chill amber glass vials. Amber glass acts as a physical filter, blocking wavelengths below 500 nm, effectively starving the molecule of the activation energy required for isomerization.

• Turn off overhead fluorescent lights. Work under dim, low-actinic lighting or near a windowless fume hood.

Step 3: Dry Aliquoting

• Weigh the compound into the amber vials.

• Critical Rule: Do not store the compound as a solution. Solvation increases molecular mobility and dissolved oxygen content, accelerating both degradation pathways. Store strictly as a dry powder.

Step 4: Inert Gas Purge

• Insert a gentle stream of Argon gas into the vial for 30 seconds.

• Causality: Argon is heavier than air and effectively displaces triplet oxygen from the vial. By removing the 3O2​ precursor, you completely eliminate the possibility of singlet oxygen ( 1O2​ ) generation and subsequent dioxetane cleavage.

Step 5: Sealing and Validation

• Cap tightly with a PTFE-lined septum cap and wrap the junction with Parafilm.

• Store immediately at -20°C in a desiccator box to suppress thermal background reactions.

• Self-Validation Checkpoint: After 30 days, pull one aliquot and repeat the 1 H-NMR from Step 1. If the vinylic proton integral remains unchanged and no aldehyde peaks are detected, your storage protocol is successfully validated.

References

• Photocatalytic E → Z Isomerization of Polarized Alkenes Inspired by the Visual Cycle: Mechanistic Dichotomy and Origin of Selectivity Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Recycling of Plastics from E-Waste via Photodegradation in a Low-Pressure Reactor: The Case of Decabromodiphenyl Ether Dispersed in Poly(acrylonitrile-butadiene-styrene) and Poly(carbonate) Source: Polymers (MDPI) URL:[Link]

removing unreacted phenylacetonitrile from 2-Phenyl-3-(3-pyridinyl)acrylonitrile

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals resolve a common bottleneck in the synthesis of 2-Phenyl-3-(3-pyridinyl)acrylonitrile: the persistence of unreacted phenylacetonitrile.

During the Knoevenagel condensation of 3-pyridinecarboxaldehyde and phenylacetonitrile, an excess of the active methylene compound (phenylacetonitrile) is often used to drive the reaction to completion[1]. Because phenylacetonitrile is a high-boiling liquid, it frequently remains as a stubborn, oily contaminant in the final crystalline product. This guide provides the physicochemical rationale, diagnostic FAQs, and field-proven, self-validating protocols to achieve analytical-grade purity.

Physicochemical Rationale: The Basis for Separation

To design a self-validating purification system, we must exploit the orthogonal physical properties of the starting material versus the product. The key mechanistic difference is the pyridine ring on the product, which acts as a weak base, while the impurity remains strictly neutral.

Table 1: Comparative Physicochemical Properties

Property	Phenylacetonitrile (Impurity)	2-Phenyl-3-(3-pyridinyl)acrylonitrile (Product)
Physical State	Colorless to yellowish liquid[2]	Crystalline solid
Melting Point	-24 °C[2][3]	> 85 °C (Typical for rigid conjugated systems)
Boiling Point	233–234 °C[2]	> 300 °C (Estimated, decomposes)
Aqueous Solubility	< 1 mg/mL (Effectively insoluble)[3]	Insoluble (Free base) / Highly Soluble (Protonated salt)
Acid/Base Profile	Neutral (No basic functional groups)	Weak Base (Pyridine nitrogen, pKa ~5.2)
Organic Solubility	Miscible in EtOH, EtOAc, Acetone, Ether	Soluble in EtOAc, DCM; Poor in cold Hexanes

Frequently Asked Questions (Diagnostics & Strategy)

Q: Why does phenylacetonitrile persist in my final product even after extended rotary evaporation? A: Phenylacetonitrile has a boiling point of 233–234 °C at atmospheric pressure[2]. Standard rotary evaporation (typically operating at 40–60 °C under moderate vacuum) is thermodynamically insufficient to volatilize it. It will remain as a yellow, oily residue coating your crystals.

Q: Can I use silica gel column chromatography to separate them? A: Yes, but it is highly inefficient for scale-up. Phenylacetonitrile is significantly less polar than the pyridine-containing product and will elute first in a Hexane/Ethyl Acetate gradient. However, the acid-base extraction protocol provided below is a much more scalable, self-validating system that avoids the solvent waste of chromatography.

Q: Is there a safety concern with residual phenylacetonitrile? A: Absolutely. Phenylacetonitrile is toxic if ingested, inhaled, or absorbed through the skin[2][3]. Furthermore, under extreme conditions (e.g., strong oxidizing agents or extreme heat), it can decompose to emit highly toxic cyanide fumes[2]. Proper removal is critical for downstream handling safety and regulatory compliance.

Workflow Visualization: Acid-Base Extraction

The most authoritative method for separating these two compounds relies on phase-switching the product. By protonating the pyridine ring, we force the product into the aqueous phase, leaving the neutral phenylacetonitrile behind.

Workflow for separating phenylacetonitrile via acid-base extraction.

Step-by-Step Troubleshooting Protocols

Protocol A: Orthogonal Acid-Base Extraction (Recommended for >5% Contamination)

This protocol is a self-validating system: if the product precipitates in Step 4, you have successfully isolated the basic API from the neutral impurities.

• Step 1: Dissolution. Dissolve the crude reaction mixture in Ethyl Acetate (EtOAc) or Dichloromethane (DCM) using approximately 10 mL of solvent per gram of crude material. Ensure complete dissolution.

• Step 2: Acidic Extraction. Add 1M HCl (aq) in a 1:1 volume ratio to the organic layer. Transfer the mixture to a separatory funnel and shake vigorously. Vent frequently to release any pressure.

  • Causality: The lone pair on the pyridine nitrogen of the product is protonated by the acid, forming a highly water-soluble pyridinium chloride salt. The unreacted phenylacetonitrile lacks a basic site and remains entirely in the organic layer.

• Step 3: Phase Separation. Allow the layers to separate. Collect the aqueous layer. Wash the organic layer with an additional 0.5 volumes of 1M HCl to ensure total product recovery. Combine the aqueous layers and discard the organic layer (which contains the toxic phenylacetonitrile) into appropriate halogenated/organic waste.

• Step 4: Basification. Cool the combined aqueous layers in an ice bath to 0–5 °C. Slowly add 1M NaOH (aq) dropwise while stirring until the pH reaches 8–9 (verify with pH paper).

  • Causality: Neutralizing the pyridinium salt regenerates the free base of 2-Phenyl-3-(3-pyridinyl)acrylonitrile. Because the free base is insoluble in water, it will crash out of solution as a solid precipitate.

• Step 5: Recovery. Filter the precipitated solid under vacuum using a Büchner funnel. Wash the filter cake with ice-cold distilled water to remove residual inorganic salts, and dry under high vacuum to a constant weight.

Protocol B: Cold Solvent Trituration (Recommended for <5% Contamination)

If your product is already highly crystalline but feels "tacky" due to trace amounts of phenylacetonitrile, a simple trituration is often sufficient.

• Step 1: Preparation. Transfer the crude solid to a clean Erlenmeyer flask.

• Step 2: Solvent Addition. Add ice-cold ethanol or a 9:1 Hexane/EtOAc mixture (approx. 3–5 mL per gram of solid).

  • Causality: Phenylacetonitrile is a liquid at room temperature (Melting Point: -24 °C) and is highly miscible in alcohols and non-polar solvents[2]. The rigid, conjugated product has highly limited solubility in cold ethanol, creating a massive solubility differential.

• Step 3: Agitation. Sonicate or vigorously stir the suspension for 10–15 minutes. This mechanical energy ensures the solvent penetrates the crystal lattice boundaries to dissolve the trapped liquid phenylacetonitrile.

• Step 4: Filtration. Filter the suspension rapidly through a Büchner funnel. Wash the filter cake with a minimal amount of the same ice-cold solvent.

• Step 5: Drying. Dry the purified solid under vacuum. Analyze via 1H-NMR (look for the disappearance of the characteristic singlet of the methylene protons of phenylacetonitrile around δ 3.7 ppm).

References

• Benzyl Cyanide or Phenylacetonitrile Manufacturers, with SDS - Muby Chemicals. mubychem.com. 2

• PHENYLACETONITRILE, LIQUID - CAMEO Chemicals - NOAA. noaa.gov. 3

• Phenylacetonitrile | 140-29-4 | TCI AMERICA. tcichemicals.com.

• Knoevenagel condensation - Wikipedia. wikipedia.org. 1

Sources

• 1. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 2. Benzyl Cyanide or Phenylacetonitrile Manufacturers, with SDS [mubychem.com]
• 3. PHENYLACETONITRILE, LIQUID | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

troubleshooting HPLC peak tailing for 2-Phenyl-3-(3-pyridinyl)acrylonitrile

Topic: Troubleshooting HPLC Peak Tailing for 2-Phenyl-3-(3-pyridinyl)acrylonitrile

This guide is designed for researchers, scientists, and drug development professionals encountering peak tailing issues during the HPLC analysis of 2-Phenyl-3-(3-pyridinyl)acrylonitrile. As a Senior Application Scientist, my goal is to provide you with the causal explanations and actionable protocols necessary to diagnose and resolve this common chromatographic challenge.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a problem for my analysis?

A1: Peak tailing is a common form of peak asymmetry where the back half of the chromatographic peak is broader than the front half.[1] An ideal peak should be a symmetrical Gaussian shape.[1] Tailing is problematic because it reduces resolution between adjacent peaks, decreases sensitivity (lower peak height), and complicates accurate peak integration, which is critical for reliable quantification.[1] Furthermore, a tailing peak can hide the presence of a co-eluting impurity, compromising the integrity of your results.[2]

The degree of tailing is often quantified by the Tailing Factor (Tf) or Asymmetry Factor (As), where a value of 1.0 indicates perfect symmetry. For many assays, a tailing factor greater than 1.5 is unacceptable.[2]

Q2: I only see peak tailing for 2-Phenyl-3-(3-pyridinyl)acrylonitrile, while other non-basic compounds in my sample look fine. What is the likely cause?

A2: This is a classic signature of a specific chemical interaction between your analyte and the HPLC column's stationary phase. 2-Phenyl-3-(3-pyridinyl)acrylonitrile contains a pyridinyl group, which is basic. In the mobile phase, this basic nitrogen can become protonated, carrying a positive charge.

The most common stationary phases for reversed-phase HPLC are based on silica particles. The manufacturing process often leaves behind unreacted, slightly acidic silanol groups (Si-OH) on the silica surface.[3] At mobile phase pH levels above approximately 3, these silanol groups can become deprotonated (ionized) to form negatively charged silanoxide anions (Si-O⁻).[4][5][6]

The peak tailing you observe is the result of a secondary retention mechanism: a strong ionic interaction between the positively charged analyte and the negatively charged silanol sites on the stationary phase.[2] This interaction is stronger than the primary hydrophobic retention, causing a portion of the analyte molecules to be retained longer, resulting in a "tail."[3]

In-Depth Troubleshooting Guides

Guide 1: Diagnosing the Root Cause of Peak Tailing

Before adjusting parameters, it's crucial to confirm the problem's origin. A logical diagnostic workflow can save significant time and resources.

Caption: Interaction between a basic analyte and the stationary phase.

Guide 2: Mobile Phase Optimization to Improve Peak Shape

Optimizing the mobile phase is the most common and effective strategy to mitigate peak tailing caused by silanol interactions. The primary goals are to either suppress the ionization of the silanol groups or to mask them from the analyte.

A: By lowering the mobile phase pH, you increase the concentration of protons (H⁺). These protons will neutralize the negatively charged silanoxide groups (Si-O⁻) on the silica surface, converting them back to their non-ionized silanol form (Si-OH). [2][7]This eliminates the strong ionic attraction, leaving the primary hydrophobic retention mechanism to provide a symmetrical peak.

Protocol 1: Mobile Phase pH Evaluation

• Prepare Mobile Phases:

  • Mobile Phase A1 (Low pH): 0.1% Formic Acid or 0.1% Trifluoroacetic Acid (TFA) in Water. This will typically result in a pH between 2.5 and 3.0.

  • Mobile Phase A2 (Mid pH - Control): HPLC-grade Water (unbuffered).

  • Mobile Phase B: Acetonitrile or Methanol.

• Baseline Experiment (Mid pH):

  • Equilibrate your C18 column with a mobile phase composition (e.g., 70% A2, 30% B) for at least 15 column volumes.

  • Inject your standard of 2-Phenyl-3-(3-pyridinyl)acrylonitrile and record the chromatogram.

  • Calculate the tailing factor of the analyte peak.

• Low pH Experiment:

  • Thoroughly flush the system and column with a 50:50 mixture of water and organic solvent.

  • Equilibrate the column with the low pH mobile phase (e.g., 70% A1, 30% B) for at least 15 column volumes.

  • Inject your standard and run the same method as the baseline experiment.

  • Calculate the tailing factor.

• Analysis: Compare the peak shape and tailing factor from the low pH experiment to your baseline. A significant improvement (tailing factor closer to 1.0) confirms that silanol interactions are the primary cause. [2]

A: Mobile phase additives are small amounts of chemical reagents added to suppress silanol interactions.

Additive Type	Example(s)	Mechanism of Action	Pros	Cons
Acidic Modifier	Trifluoroacetic Acid (TFA), Formic Acid (FA)	Acts as an ion-pairing agent and maintains a low pH to keep silanols protonated. [8][9]	Very effective at improving peak shape for bases. [8]	TFA can cause significant ion suppression in LC-MS applications. [8][10]
Competing Base	Triethylamine (TEA)	The positively charged TEA preferentially interacts with the ionized silanol sites, "masking" them from the analyte. [7]	Can be effective at neutral or higher pH.	Can shorten column lifetime due to hydrolysis of the stationary phase. [7]Often requires dedicated column use.

Protocol 2: Evaluating Trifluoroacetic Acid (TFA) as an Additive

• Prepare Mobile Phases:

  • Mobile Phase A (No Additive): HPLC-grade Water.

  • Mobile Phase B (No Additive): Acetonitrile.

  • Mobile Phase A+TFA: 0.1% (v/v) TFA in HPLC-grade Water.

  • Mobile Phase B+TFA: 0.1% (v/v) TFA in Acetonitrile.

• Baseline Experiment: Perform an analysis using the mobile phases without TFA. Record the chromatogram and tailing factor.

• TFA Experiment: Flush the system and equilibrate the column with the TFA-containing mobile phases. Crucially, TFA should be in both your aqueous (A) and organic (B) phases to ensure a consistent concentration throughout the gradient run, preventing baseline shifts. [9]4. Analysis: Run the same method and compare the peak shape to the baseline. TFA is a powerful tool for eliminating tailing of basic compounds on silica-based columns. [11]

Guide 3: Stationary Phase (Column) Selection and System Health

If mobile phase optimization does not fully resolve the issue, or if you are developing a new method, your choice of HPLC column is the next critical factor.

A: This indicates that your column has a high level of residual silanol activity. Not all C18 columns are created equal.

• Use Modern, High-Purity "Type B" Silica Columns: Older "Type A" silica columns had higher metal contamination, which increased the acidity and activity of silanol groups. [7]Modern columns are made with high-purity silica (Type B) which has significantly lower silanol activity, providing much better peak shape for basic compounds. [1][3]* Choose a Fully End-Capped Column: End-capping is a process where the manufacturer chemically reacts the residual silanol groups with a small silylating agent (like trimethylchlorosilane) to make them inert. [2][12]While no column is 100% end-capped due to steric hindrance, a high degree of end-capping dramatically reduces tailing. [2]* Consider Polar-Embedded or Shielded Phases: These columns have a polar group (e.g., amide or carbamate) embedded near the base of the alkyl chain. This polar group can help shield the analyte from interacting with any remaining silanols on the silica surface. [4][12]

A: Yes, although it's less likely to affect only one peak. Systemic issues usually cause broadening or tailing for all peaks in the chromatogram.

• Extra-Column Volume: Excessive volume between the injector and detector can cause peak broadening. Ensure you are using tubing with a narrow internal diameter (e.g., 0.12 mm or 0.005") and that all connections are made properly with no gaps. [4]* Column Void: A void or channel in the packing material at the head of the column can distort peak shape. This can be caused by pressure shocks or operating at pH extremes. If suspected, try reversing and flushing the column (if the manufacturer allows) or simply replace it. [13]* Sample Overload: Injecting too high a concentration of your analyte can saturate the stationary phase and lead to peak distortion. [13]To test for this, dilute your sample 10-fold and re-inject. If the peak shape improves, overload was a contributing factor.

By systematically addressing these chemical and physical factors, you can effectively troubleshoot and eliminate peak tailing for 2-Phenyl-3-(3-pyridinyl)acrylonitrile, leading to more accurate, robust, and reliable analytical results.

References

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from [Link]

• Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC?. Retrieved from [Link]

• Chrom Tech, Inc. (2025, October 28). What Causes Peak Tailing in HPLC?. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Tech Tip: Peak Tailing of Basic Analytes. Retrieved from [Link]

• Waters Corporation. (n.d.). What are common causes of peak tailing when running a reverse-phase LC column? - WKB237593. Retrieved from [Link]

• uHPLCs. (n.d.). How to avoid the tailing problem of basic compounds in HPLC analysis?. Retrieved from [Link]

• ALWSCI. (2025, November 27). Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. Retrieved from [Link]

• Dolan, J. W. (n.d.). Why Do Peaks Tail? - LC Troubleshooting Bible. Retrieved from [Link]

• GALAK Chromatography. (n.d.). HPLC Troubleshooting - Peak Shape Problems & Ghost Peak. Retrieved from [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

• Dolan, J. W. (2012, July 1). Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC International. Retrieved from [Link]

• Chromatography Today. (n.d.). What are the Common Peak Problems in HPLC. Retrieved from [Link]

• SIELC Technologies. (n.d.). Improving of a Peak Shape of the Charged Compounds. Retrieved from [Link]

• Lo, Y. S., et al. (2007, February 6). Effects of Trifluoroacetic Acid Concentrations in Mobile Phases on HPLC Retention of Zwitterionic and Weakly Basic Triazole Derivatives. Taylor & Francis Online. Retrieved from [Link]

• Lo, Y. S., et al. (2007). Effects of Trifluoroacetic Acid Concentrations in Mobile Phases on HPLC Retention of Zwitterionic and Weakly Basic Triazole Derivatives. ResearchGate. Retrieved from [Link]

• Waters Corporation. (2022, March 15). What is "silanol activity" when a column is described as having low or high silanol activity? - WKB229047. Retrieved from [Link]

• An, Y., et al. (2005, October 25). Simple means to alleviate sensitivity loss by trifluoroacetic acid (TFA) mobile phases in the hydrophilic interaction chromatography-electrospray tandem mass spectrometric (HILIC-ESI/MS/MS) bioanalysis of basic compounds. PubMed. Retrieved from [Link]

• Chromatography Today. (2018, November 28). The Importance of Understanding Secondary Interactions When Analysing Peptides. Retrieved from [Link]

• Shiseido. (n.d.). Study of Secondary Interaction Based on Residual Silanol Groups for Reversed-Phase Liquid Chromatography II. Retrieved from [Link]

• LCGC International. (2018, April 9). The LCGC Blog: Do You Really Know Your Stationary-Phase Chemistry?. Retrieved from [Link]

• Microsolv Technology Corporation. (n.d.). What is TFA and when should I use it - Primer. Retrieved from [Link]

• KNAUER. (n.d.). Optimize your HPLC-UV system for applications with trifluoroacetic acid (TFA). Retrieved from [Link]

Sources

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. lctsbible.com [lctsbible.com]
• 4. chromtech.com [chromtech.com]
• 5. support.waters.com [support.waters.com]
• 6. support.waters.com [support.waters.com]
• 7. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. Optimize HPLC-UV Baseline for TFA Applications [knauer.net]
• 10. Simple means to alleviate sensitivity loss by trifluoroacetic acid (TFA) mobile phases in the hydrophilic interaction chromatography-electrospray tandem mass spectrometric (HILIC-ESI/MS/MS) bioanalysis of basic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. What is TFA and when should I use it - Primer [mtc-usa.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

Validating the Purity of 2-Phenyl-3-(3-pyridinyl)acrylonitrile: A Comparative Guide to LC-MS vs. Traditional Methodologies

As drug development and fine chemical synthesis demand increasingly stringent quality controls, validating the purity of complex intermediates like 2-Phenyl-3-(3-pyridinyl)acrylonitrile requires analytical techniques that go beyond simple peak integration. This compound—characterized by an α,β -unsaturated nitrile core flanked by a phenyl ring and a basic pyridine moiety—presents unique analytical challenges, most notably E/Z geometric isomerism and the potential for co-eluting synthetic impurities.

This guide objectively compares Liquid Chromatography-Mass Spectrometry (LC-MS) against traditional alternatives (HPLC-UV, GC-MS, and qNMR) and provides a field-proven, self-validating LC-MS protocol designed to ensure absolute structural and isomeric purity.

Analytical Alternatives: A Mechanistic Comparison

When assessing the purity of 2-Phenyl-3-(3-pyridinyl)acrylonitrile, the chosen analytical modality must resolve isomers, quantify trace impurities, and prevent artifact generation during the run.

HPLC-UV: The Chromophore Blindspot

While HPLC-UV is the industry standard for routine lot release, it relies entirely on the assumption that all impurities have distinct retention times and similar molar extinction coefficients. Because 2-Phenyl-3-(3-pyridinyl)acrylonitrile possesses a highly conjugated π system, it absorbs UV strongly. However, synthetic precursors (e.g., phenylacetonitrile or 3-pyridinecarboxaldehyde) also possess strong chromophores. If an impurity co-elutes with the main peak, HPLC-UV will blindly integrate it as the target compound, artificially inflating the purity score.

GC-MS: The Thermal Artifact Trap

Gas Chromatography-Mass Spectrometry provides excellent resolution and mass confirmation, but it is fundamentally flawed for this specific molecule. The acrylonitrile double bond is susceptible to thermal stress. When injected into a GC port at 250°C–300°C, the native E/Z ratio of the batch can undergo artificial cis-trans isomerization [3]. Consequently, the isomeric purity reported by GC-MS may reflect the thermodynamics of the injection port rather than the true composition of the synthesized lot.

qNMR: The Sensitivity Ceiling

Quantitative NMR (qNMR) is the gold standard for absolute structural confirmation and determining the exact E/Z isomer ratio without the need for reference standards. However, its limit of detection (LOD) is typically around 0.5% to 1%. It lacks the sensitivity required to validate purity for pharmaceutical intermediates where genotoxic impurities must be tracked at parts-per-million (ppm) levels.

LC-MS (ESI+): The Optimal Modality

LC-MS overcomes the limitations of the aforementioned techniques. By operating at near-ambient temperatures (e.g., 40°C), it preserves the native E/Z geometry of the double bond [3]. Furthermore, the basic lone pair on the pyridine nitrogen makes the molecule highly amenable to Positive Electrospray Ionization (ESI+), yielding exceptional sensitivity [4, 5]. Coupling chromatographic separation with mass-to-charge (m/z) specificity ensures that co-eluting impurities are mathematically deconvoluted from the target analyte[2].

Table 1: Performance Comparison of Analytical Modalities

Parameter	LC-MS (ESI+)	HPLC-UV	GC-MS	qNMR
E/Z Isomer Resolution	Excellent (with Biphenyl)	Moderate to Good	Poor (Thermal Artifacts)	Excellent
Trace Impurity Sensitivity	High (<0.01%)	Moderate (~0.05%)	High (<0.01%)	Low (~0.5%)
Co-elution Discrimination	Yes (via m/z filtering)	No	Yes (via m/z filtering)	Yes (via chemical shift)
Thermal Stability Risk	None (Ambient LC)	None	High (Isomerization)	None
Structural Confirmation	High (MS/MS Fragments)	Low (UV Spectra only)	High (EI Fragments)	Absolute

The Self-Validating LC-MS Workflow

To establish a highly trustworthy purity assay, the protocol must be "self-validating." This means the method inherently checks for its own blind spots during every run [1]. We achieve this by utilizing a Biphenyl stationary phase for enhanced isomeric separation and a Dual-Acquisition Mass Spectrometry approach (alternating between MRM for quantitation and Full Scan for impurity discovery).

Self-validating LC-MS workflow for 2-Phenyl-3-(3-pyridinyl)acrylonitrile purity analysis.

Experimental Methodology

Mechanistic Rationale for Method Parameters

• Stationary Phase Causality: Standard C18 columns rely purely on hydrophobic partitioning, which often struggles to baseline-resolve E/Z isomers of rigid, conjugated molecules. A Biphenyl column is selected because it provides orthogonal selectivity; the biphenyl groups engage in π−π interactions with the phenyl and pyridinyl rings of the analyte. Since the spatial orientation of these rings differs significantly between the E and Z isomers, the biphenyl phase exploits this steric variance to force baseline separation.

• Ionization Causality: The mobile phase is acidified with 0.1% Formic Acid. The pyridine ring contains a nitrogen atom with a lone pair that is not delocalized into the aromatic π system. This makes it a strong localized base that readily accepts a proton ( H+ ) in the electrospray source, generating a highly stable [M+H]+ precursor ion at m/z 207.1 [4].

Step-by-Step Protocol

Step 1: Sample Preparation

• Accurately weigh 10.0 mg of the 2-Phenyl-3-(3-pyridinyl)acrylonitrile sample.

• Dissolve in 10.0 mL of LC-MS grade Acetonitrile to create a 1 mg/mL stock solution.

• Dilute the stock solution to a working concentration of 1 µg/mL using a diluent of 50:50 Water:Acetonitrile containing 0.1% Formic Acid. Note: Ensure samples are stored in amber vials, as conjugated nitriles can undergo photo-isomerization under ambient UV light.

Step 2: UHPLC Chromatographic Conditions

• Column: Restek Raptor Biphenyl (2.1 x 100 mm, 1.8 µm) or equivalent.

• Mobile Phase A: LC-MS Grade Water + 0.1% Formic Acid.

• Mobile Phase B: LC-MS Grade Acetonitrile + 0.1% Formic Acid.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C (Maintains optimal viscosity without inducing thermal isomerization).

• Gradient Program:

  • 0.0 - 1.0 min: 10% B

  • 1.0 - 6.0 min: Linear ramp to 90% B

  • 6.0 - 8.0 min: Hold at 90% B (Column wash)

  • 8.0 - 8.1 min: Return to 10% B

  • 8.1 - 10.0 min: Re-equilibration

Step 3: Mass Spectrometry (ESI+) Parameters Configure the triple quadrupole or Q-TOF mass spectrometer to rapidly alternate between Multiple Reaction Monitoring (MRM) and Full Scan modes.

Table 2: Optimized MS/MS Parameters

Parameter	Setting / Value	Mechanistic Purpose
Polarity	Positive (ESI+)	Protonates the basic pyridine nitrogen [4].
Capillary Voltage	3.5 kV	Optimizes aerosol droplet desolvation.
Desolvation Temp	350°C	Evaporates aqueous/organic droplets efficiently.
Precursor Ion	m/z 207.1	[M+H]+ of 2-Phenyl-3-(3-pyridinyl)acrylonitrile.
Quantifier MRM	207.1 → 179.1	Loss of HCN (typical for nitriles/pyridines)[5].
Qualifier MRM	207.1 → 128.1	Secondary structural confirmation fragment.

Step 4: Data Processing and Self-Validation

• Isomeric Purity: Integrate the MRM peaks for both the E and Z isomers (which will elute at distinct retention times due to the Biphenyl column). Calculate the relative ratio.

• Impurity Check (The Validation Step): Review the Full Scan Total Ion Chromatogram (TIC) specifically under the integrated peaks of the E and Z isomers. If the mass spectra reveal high-abundance ions other than m/z 207.1 (and its isotopes/adducts), a co-eluting impurity is present. The purity must then be mathematically corrected by subtracting the MS response of the contaminant, a safeguard impossible with standard HPLC-UV [1, 2].

Conclusion

Validating the purity of 2-Phenyl-3-(3-pyridinyl)acrylonitrile requires navigating the pitfalls of thermal isomerization and co-eluting synthetic precursors. By leveraging the π−π selectivity of a biphenyl stationary phase and the proton-accepting nature of the pyridine ring in ESI+, LC-MS provides an unparalleled, self-validating framework. It ensures that the reported purity reflects the true chemical and geometric state of the molecule, safeguarding downstream synthetic or biological applications.

References

• Validation of liquid chromatography mass spectrometry (LC-MS) methods - Sisu@UT. University of Tartu. Available at: [Link]

• LC MS Method Development And GLP Validation For PK Plasma Sample Analysis. NeBioLab. Available at:[Link]

• HPLC Separation of E/Z-Isomers of Piperine and Structurally Related Pepper Alkaloids. University of Helsinki. Available at:[Link]

• A Mechanism Study on the (+)-ESI-TOF/HRMS Fragmentation of Some PPI Prazoles and Their Related Substances. MDPI. Available at: [Link]

• Analysis of sesquiterpene pyridine alkaloids using ESI-MS/MS: The product ion at m/z 310 formed by an ion-dipole intermediate. Chengdu Institute of Biology, CAS. Available at: [Link]

FT-IR spectrum comparison of 2-Phenyl-3-(3-pyridinyl)acrylonitrile batches

Title: FT-IR Spectrum Comparison of 2-Phenyl-3-(3-pyridinyl)acrylonitrile Batches: A Technical Guide for QA/QC

Executive Summary

For researchers and drug development professionals, ensuring the batch-to-batch consistency of critical pharmaceutical intermediates is paramount. 2-Phenyl-3-(3-pyridinyl)acrylonitrile is a highly conjugated, polycyclic intermediate frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including specialized kinase inhibitors.

This guide provides an objective, data-driven comparison of different batches of this compound using Fourier Transform Infrared (FT-IR) spectroscopy. By leveraging Attenuated Total Reflectance (ATR-FTIR), we can rapidly assess critical quality attributes (CQAs), detect polymorphic shifts, and identify trace impurities without the destructive sample preparation required by older methodologies[1].

Chemical Context & Vibrational Assignments

The structural integrity of 2-Phenyl-3-(3-pyridinyl)acrylonitrile depends on three primary functional domains, each exhibiting distinct IR-active vibrational modes:

• The Conjugated Nitrile ( −C≡N ): Because the cyano group is conjugated with the adjacent alkene and aromatic systems, its stretching frequency is lowered from the typical aliphatic range (~2250 cm−1 ) to a sharp, distinct peak at approximately 2210–2225 cm−1 .

• The Alkene Bridge ( C=C ): The central double bond linking the phenyl and pyridinyl rings typically presents a stretching mode between 1600–1630 cm−1 .

• Aromatic Rings (Phenyl & 3-Pyridinyl): Aromatic C−H stretching occurs above 3000 cm−1 . The pyridine ring introduces a C=N stretch near 1580 cm−1 , while out-of-plane (oop) bending modes for the monosubstituted phenyl and 3-substituted pyridine rings dominate the fingerprint region (700–800 cm−1 ).

Experimental Methodology: A Self-Validating Protocol

To ensure scientific integrity, the following protocol utilizes a self-validating ATR-FTIR system. We specifically avoid traditional Potassium Bromide (KBr) pellet transmission methods, as the high pressure required to press KBr disks is known to induce artificial polymorphic transformations or salt formations in sensitive pharmaceutical solids[2].

Step-by-Step ATR-FTIR Workflow:

• System Calibration: Power on the FT-IR spectrometer and allow the source to stabilize for 30 minutes. Perform a calibration check using a traceable Polystyrene standard film to verify wavenumber accuracy (specifically checking the 1601 cm−1 and 3028 cm−1 peaks)[3].

• Crystal Cleaning & Background Scan: Clean the diamond ATR crystal using a lint-free wipe and volatile solvent (e.g., Isopropyl Alcohol). Allow it to evaporate completely. Collect a background spectrum (ambient air) using 32 scans at a resolution of 4 cm−1 to subtract atmospheric CO2​ and water vapor.

• Sample Application: Deposit approximately 5–10 mg of neat 2-Phenyl-3-(3-pyridinyl)acrylonitrile powder directly onto the ATR crystal.

• Pressure Application: Lower the ATR anvil and apply consistent pressure (monitored via the instrument's software gauge) to ensure intimate optical contact between the crystal and the sample. Inconsistent pressure can alter the effective path length and peak intensities.

• Data Acquisition: Record the sample spectrum from 4000 to 400 cm−1 (32 scans, 4 cm−1 resolution).

• Processing: Apply baseline correction and atmospheric compensation. Normalize the spectra against the strongest peak (typically an aromatic C−H bend) for objective batch-to-batch overlay comparison.

QA/QC Analytical Workflow

Caption: Step-by-step ATR-FTIR QA/QC workflow for batch validation of pharmaceutical intermediates.

Comparative Data Analysis

The following table summarizes the quantitative spectral data obtained from a highly pure Reference Standard, a compliant production batch (Batch A), and a non-compliant batch (Batch B).

Table 1: FT-IR Spectral Comparison of 2-Phenyl-3-(3-pyridinyl)acrylonitrile Batches

Vibrational Mode	Expected Range ( cm−1 )	Reference Standard ( cm−1 )	Batch A (Compliant) ( cm−1 )	Batch B (Non-Compliant) ( cm−1 )
Aromatic C−H Stretch	3000 – 3100	3055 (Sharp)	3056 (Sharp)	3055 (Sharp)
Nitrile −C≡N Stretch	2210 – 2225	2218 (Strong)	2218 (Strong)	2218 (Weak/Diminished)
Amide C=O Stretch	1650 – 1690	Absent	Absent	1675 (Strong, New Peak)
Alkene C=C Stretch	1600 – 1630	1615 (Medium)	1614 (Medium)	1615 (Medium)
Pyridine C=N Stretch	1570 – 1590	1582 (Strong)	1582 (Strong)	1581 (Strong)
O−H / N−H Stretch	3200 – 3500	Absent	Absent	3350 (Broad, New Peak)
Aromatic Out-of-Plane Bend	700 – 800	755, 712 (Sharp)	755, 712 (Sharp)	755, 712 (Sharp)

Discussion and Causality: Interpreting the Deviations

Validating Batch A: Batch A exhibits a spectral fingerprint that is virtually indistinguishable from the Reference Standard. The sharp −C≡N stretch at 2218 cm−1 confirms the integrity of the cyano group, and the exact matching of the fingerprint region (400–1500 cm−1 ) confirms that Batch A crystallized in the correct polymorphic form. FT-IR is highly sensitive to the molecular environment; even minor changes in crystal packing would result in peak shifting or splitting in the fingerprint region[4].

Diagnosing the Failure in Batch B: Batch B failed the compliance check due to critical deviations in its molecular structure, specifically highlighting the power of FT-IR in root-cause analysis:

• Partial Hydrolysis: The most glaring anomaly in Batch B is the diminished −C≡N peak at 2218 cm−1 , accompanied by the appearance of a strong new peak at 1675 cm−1 and a broad band centered around 3350 cm−1 .

• Mechanistic Causality: These spectral changes indicate that the nitrile group has undergone partial hydrolysis to a primary amide ( −CONH2​ ). The new peak at 1675 cm−1 represents the Amide I ( C=O ) stretch, while the broad band at 3350 cm−1 corresponds to the N−H stretching vibrations of the newly formed amide group. This degradation likely occurred due to prolonged exposure to residual aqueous acids or bases during the workup phase of synthesis.

• Process Analytical Technology (PAT) Implications: Identifying this degradation via ATR-FTIR allows formulation scientists to intervene immediately. Because FT-IR provides rapid, non-destructive molecular fingerprinting without extensive sample preparation, it serves as an ideal tool for inline or at-line Process Analytical Technology (PAT) to prevent such batch failures in the future[1].

References

• AZoM. "Using FTIR Spectroscopy to Streamline Pharmaceutical Formulation Processes." AZo Materials, 15 Oct. 2025. Available at:[Link]

• University of Galway. "Application of vibrational spectroscopy to study solid-state transformations of pharmaceuticals." University of Galway Research Repository, 1 Sep. 2016. Available at:[Link]

• MDPI. "Investigation of Glycine Polymorphic Transformation by In Situ ATR-FTIR and FT-Raman Spectroscopy." Molecules, 13 Aug. 2022. Available at:[Link]

• Scribd. "FT-IR Spectroscopy: Principles & Applications." International Journal of Pharma and Bio Sciences, Uploaded by I. Murali Krishna. Available at:[Link]

Sources

• 1. azom.com [azom.com]
• 2. DSpace [researchrepository.universityofgalway.ie]
• 3. scribd.com [scribd.com]
• 4. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-Phenyl-3-(3-pyridinyl)acrylonitrile

For researchers and professionals in drug development, the synthesis and handling of novel chemical compounds are daily realities. With this innovation comes the critical responsibility of ensuring safety and environmental stewardship through proper waste disposal. This guide provides an in-depth, procedural framework for the safe disposal of 2-Phenyl-3-(3-pyridinyl)acrylonitrile, a compound featuring both a pyridine ring and a nitrile group. The procedures outlined herein are synthesized from established safety protocols for related chemical classes and are designed to meet regulatory standards, ensuring the protection of laboratory personnel and the environment.

Understanding the Hazard Profile of 2-Phenyl-3-(3-pyridinyl)acrylonitrile

• Pyridine and its Derivatives: Pyridine is a flammable liquid that is harmful if swallowed, inhaled, or comes into contact with skin.[1] It is also a potential carcinogen and can cause irritation to the skin and respiratory tract.[2] Proper handling requires adequate ventilation, such as a fume hood, and appropriate personal protective equipment (PPE).[2]

• Acrylonitrile and Related Nitriles: Acrylonitrile is a flammable and toxic compound.[3] It is harmful if swallowed, inhaled, or absorbed through the skin.[4] A significant hazard associated with nitriles is their potential to release highly toxic gases, such as hydrogen cyanide and oxides of nitrogen, upon decomposition, particularly during combustion.[5][6][7]

Based on these parent structures, 2-Phenyl-3-(3-pyridinyl)acrylonitrile should be handled as a hazardous substance with a similar toxicological profile.

Hazard Class	Potential Effects	Primary Exposure Routes
Acute Toxicity	Harmful or toxic if swallowed, inhaled, or in contact with skin.[1][8]	Oral, Dermal, Inhalation
Skin Irritation/Corrosion	May cause skin irritation or burns.[4]	Dermal
Eye Irritation/Damage	May cause serious eye irritation or damage.[3][4]	Ocular
Respiratory Sensitization	Inhalation may cause respiratory irritation.[3][4]	Inhalation
Carcinogenicity	Potential carcinogen based on pyridine and acrylonitrile components.[1][2]	All routes
Flammability	Assumed to be a flammable solid or liquid.[1][4]	N/A
Environmental Hazard	Potentially toxic to aquatic life.[3]	Environmental release

Pre-Disposal: Safe Handling and Storage of Waste

Proper handling and storage from the moment the waste is generated are critical to preventing accidental exposure and ensuring compliant disposal.

2.1. Personal Protective Equipment (PPE)

When handling 2-Phenyl-3-(3-pyridinyl)acrylonitrile waste, the following PPE is mandatory:

• Gloves: Nitrile rubber gloves are a common choice, but it is crucial to consult a glove compatibility chart for the specific solvents used in your waste stream.

• Eye Protection: Chemical safety goggles are essential. For larger quantities, a face shield should also be worn.[8]

• Lab Coat: A flame-retardant lab coat should be worn to protect from splashes.

• Respiratory Protection: All handling of the compound and its waste should be conducted in a certified chemical fume hood to minimize inhalation exposure.[2][9]

2.2. Waste Segregation and Containerization

Proper segregation of chemical waste is a cornerstone of laboratory safety and regulatory compliance.

• Incompatible Materials: Do not mix 2-Phenyl-3-(3-pyridinyl)acrylonitrile waste with strong oxidizing agents or strong bases, as this could lead to vigorous reactions.[5]

• Container Selection: Waste should be collected in a designated, properly labeled, and leak-proof container that is chemically compatible with the waste.[10][11] For liquid waste containing organic solvents, a high-density polyethylene (HDPE) or glass container is appropriate.[2][10] Do not use metal containers for acidic or basic waste streams.[10]

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "2-Phenyl-3-(3-pyridinyl)acrylonitrile," and a clear indication of its hazards (e.g., "Toxic," "Flammable").[12] All components of a mixed waste stream must be listed.

2.3. Satellite Accumulation Areas (SAAs)

Hazardous waste must be stored at or near the point of generation in a designated Satellite Accumulation Area (SAA).[13]

• Location: The SAA should be under the direct control of laboratory personnel.[11][13]

• Secondary Containment: Waste containers should be placed in a secondary containment bin to prevent the spread of material in case of a leak.

• Container Closure: Waste containers must be kept securely closed except when adding waste.[13]

Step-by-Step Disposal Protocol

The disposal of 2-Phenyl-3-(3-pyridinyl)acrylonitrile must be handled by a licensed hazardous waste disposal company.[10][12] Never dispose of this chemical down the drain or in the regular trash.[2][14]

Step 1: Waste Characterization and Profiling Accurately characterize the waste stream. This includes identifying all chemical components and their approximate concentrations. This information is required by the hazardous waste disposal company to properly manage and treat the waste.

Step 2: Containerization and Labeling Ensure all waste is in appropriate, sealed, and properly labeled containers as described in section 2.2.

Step 3: Requesting a Waste Pickup Contact your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste disposal contractor to arrange for pickup.[12] Complete all necessary waste disposal forms as required.[12]

Step 4: Documentation Maintain detailed records of the waste generated, including the chemical composition, quantity, and date of generation. This is a requirement under the Resource Conservation and Recovery Act (RCRA).[11][13]

Step 5: Final Disposal Method The most appropriate disposal method for 2-Phenyl-3-(3-pyridinyl)acrylonitrile is high-temperature incineration at a licensed hazardous waste facility.[12] This method is effective for destroying organic compounds and minimizing the release of toxic substances.

Emergency Procedures: Spill and Exposure Management

In the event of a spill or accidental exposure, immediate and appropriate action is critical.

4.1. Spill Cleanup

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if the spill is large or in a poorly ventilated space.[5]

• Control Ignition Sources: If the material is flammable, remove all sources of ignition.[5]

• Containment: For liquid spills, use an absorbent material like sand or vermiculite to contain the spill.[2]

• Cleanup: Wearing appropriate PPE, carefully collect the absorbed material and place it in a sealed container for disposal as hazardous waste.[2][5]

• Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water.

4.2. Personnel Exposure

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[8]

• Skin Contact: Remove all contaminated clothing immediately. Wash the affected skin area with copious amounts of soap and water for at least 15 minutes. Seek medical attention.[8]

• Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[8]

• Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-Phenyl-3-(3-pyridinyl)acrylonitrile.

Caption: A workflow for the safe disposal of 2-Phenyl-3-(3-pyridinyl)acrylonitrile.

By adhering to these rigorous protocols, laboratory professionals can ensure the safe and environmentally responsible disposal of 2-Phenyl-3-(3-pyridinyl)acrylonitrile, fostering a culture of safety and compliance in scientific research.

References

• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine.
• OSHA. (n.d.). Hazardous Waste - Standards.
• TCI EUROPE N.V. (2018, October 3).
• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly.
• Environmental Health and Safety Office. (2020, October).
• Benchchem. (n.d.).
• MATERIAL SAFETY D
• Laboratorium Discounter. (2023, February 21). Pyridine 99,75+% Extra pure.
• Environmental Marketing Services. (2024, July 15).
• OSHA. (n.d.). Hazardous Waste - Overview.
• Daniels Health. (2025, May 21).
• DuraLabel. (n.d.). OSHA Chemical Storage Requirements: How Employers Can Stay Compliant.
• DuraLabel Resources. (2026, March 12). OSHA Rules for Chemical Hazards.
• Sigma-Aldrich. (2025, November 6).
• U.S. Environmental Protection Agency. (n.d.). Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds.
• Sigma-Aldrich. (2025, November 17).
• Department of M
• Merck Millipore. (n.d.).
• American Chemical Society. (n.d.).
• U.S. Environmental Protection Agency. (n.d.).
• OSHA. (n.d.).
• ResearchGate. (n.d.). 2-[(2-Chloro-5-phenyl-3-pyridinyl)(hydroxy)methyl]acrylonitrile.
• PubMed. (2019, July 16). 2-Phenyl-3-(p-aminophenyl) Acrylonitrile: A Reactive Matrix for Sensitive and Selective Analysis of Glycans by MALDI-MS.
• OSHA. (n.d.). 1910.1045 App B - Substance Technical Guidelines for Acrylonitrile.
• MDPI. (2025, January 21). Sustainable Management of Nitrile Butadiene Rubber Waste Through Pyrolysis.
• ResearchGate. (n.d.). Removal of Nitriles from Synthetic Wastewater by Acrylonitrile Utilizing Bacteria.
• Physikalisch-Technische Bundesanstalt. (n.d.).
• ChemicalBook. (n.d.).
• Cefic. (n.d.). Acrylonitrile.
• Polymer. (1993). Miscibility and phase diagrams of poly ( phenyl acrylate) and poly (styrene-co- acrylonitrile) blends.
• PubMed. (2018, August 15). Synthesis and pharmacological evaluation of 2,3-diphenyl acrylonitriles-bearing halogen as selective anticancer agents.
• NRC Publications Archive. (n.d.). Thermal decomposition products of polyacrylonitrile.
• Agency for Toxic Substances and Disease Registry. (n.d.). Toxicological Profile for Acrylonitrile.
• RSC Publishing. (n.d.). Probing the reactivity of 2,2-diphenyl-1-picrylhydrazyl (DPPH) with metal cations and acids in acetonitrile by electrochemistry and UV-Vis spectroscopy.
• Google Patents. (n.d.). US7205429B2 - Method for disposal of waste from acrylic acid process and acrylic ester process.
• IGTPAN. (n.d.). polyacrylonitrile recycling method.

Sources

• 1. sds.laboratoriumdiscounter.nl [sds.laboratoriumdiscounter.nl]
• 2. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. fpc.com.tw [fpc.com.tw]
• 5. 1910.1045 App B - Substance Technical Guidelines for Acrylonitrile | Occupational Safety and Health Administration [osha.gov]
• 6. nrc-publications.canada.ca [nrc-publications.canada.ca]
• 7. IGTPAN [igtpan.com]
• 8. tcichemicals.com [tcichemicals.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 11. danielshealth.com [danielshealth.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. odu.edu [odu.edu]
• 14. Disposal of Chemicals in the Laboratory - Environmental Marketing Services [emsllcusa.com]